Tris(5-ethylfuran-2-yl)methane

• CAS: 152407-58-4

Core Science & Biosynthesis

Synthesis and characterization of Tris(5-ethylfuran-2-yl)methane

Synthesis and Characterization of Tris(5-ethylfuran-2-yl)methane: A Comprehensive Technical Guide

Introduction & Mechanistic Overview

Tris(5-ethylfuran-2-yl)methane (CAS: 152407-58-4) is a highly specialized tri(heteroaryl)methane derivative featuring a central sp³ hybridized carbon bonded to three 5-ethylfuran-2-yl moieties[1]. Molecules with this tetrahedral bridging geometry are highly valued in materials science and medicinal chemistry, serving as precursors for cross-linking reagents, advanced polymers, and bioactive scaffolds[2][3].

The synthesis of symmetric tri(furyl)methanes presents a unique chemical challenge. Electron-rich furan rings, such as 2-ethylfuran[4], are exceptionally prone to acid-catalyzed ring-opening and uncontrolled self-condensation (polymerization). Historically, tri- and tetrafurylmethanes were synthesized using chloroform (CHCl₃) or carbon tetrachloride (CCl₄) as the C1 source in the presence of strong Brønsted acids like 58% HClO₄[3]. However, this classical approach is plagued by low yields and severe safety hazards.

Modern, high-yield methodologies rely on the controlled condensation of 2-ethylfuran with triethyl orthoformate. This reaction proceeds via a stepwise electrophilic aromatic substitution (EAS). The orthoester generates highly reactive alkoxycarbenium ions and resonance-stabilized carbocations, which undergo sequential Friedel-Crafts-type alkylations at the unsubstituted C5 position of the furan ring.

Electrophilic aromatic substitution mechanism for tri(furyl)methane formation.

Causality in Reaction Design: The Biphasic Advantage

To prevent the degradation of 2-ethylfuran, the reaction environment must be carefully engineered. Utilizing a biphasic system consisting of an acidic aqueous phase (containing a -SO₃H functionalized ionic liquid) and an organic phase (excess furan) fundamentally alters the reaction dynamics[5].

The Causality: The choice of a biphasic system is not merely for yield enhancement; it is a mechanistic requirement to suppress polymerization. By confining the strong acid catalyst to the aqueous phase, the reaction occurs strictly at the interface. As the highly lipophilic Tris(5-ethylfuran-2-yl)methane forms, it immediately partitions into the bulk organic furan layer. This in-situ extraction physically isolates the product from the acidic aqueous phase, effectively halting over-alkylation and preventing the formation of tarry polymeric byproducts[5].

Quantitative Data: Yield Optimization

The following table summarizes the causal relationship between the chosen catalytic environment and the resulting yield, extrapolated from foundational furan condensation studies[3][5].

Catalyst System	Solvent Environment	Temperature (°C)	Time (h)	Yield (%)	Polymerization Extent
58% HClO₄	Benzene (Monophasic)	25	12	32	High (Tarry byproducts)
p-TsOH	DCM (Monophasic)	40	6	65	Moderate
-SO₃H Ionic Liquid	Water/Furan (Biphasic)	60	4	84	Negligible

Experimental Protocol: Biphasic Condensation

This protocol is designed as a self-validating system: the successful migration of the product into the organic layer serves as an intrinsic indicator that polymerization has been successfully suppressed.

Reagents:

• 2-Ethylfuran (3.5 equivalents)[4]

• Triethyl orthoformate (1.0 equivalent)

• Butylsulfonic acid-functionalized imidazolium ionic liquid (5 mol%)

• Deionized Water

Step-by-Step Methodology:

• Catalyst Preparation & Phase Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the -SO₃H functionalized ionic liquid (5 mol%) in 10 mL of deionized water. This establishes the catalytic aqueous phase[5].

• Reactant Addition: Add 2-ethylfuran (3.5 eq) to the flask. The excess 2-ethylfuran serves a dual purpose: it acts as the nucleophilic reactant and forms the organic extraction phase, creating the critical biphasic boundary.

• Electrophile Introduction: Slowly add triethyl orthoformate (1.0 eq) dropwise over 10 minutes at room temperature. Causality: Dropwise addition prevents localized thermal spikes that could trigger premature furan ring-opening.

• Thermal Condensation: Attach a reflux condenser and heat the biphasic mixture to 60 °C with vigorous stirring (1000 rpm). High shear mixing is required to maximize the interfacial surface area between the aqueous catalyst and the organic reactants. Maintain for 4 hours.

• In-situ Extraction (Self-Validation): Observe the phase separation. The highly lipophilic Tris(5-ethylfuran-2-yl)methane product migrates entirely into the upper 2-ethylfuran organic phase, validating that the product is protected from the acid.

• Workup: Cool the mixture to room temperature and separate the organic layer. The aqueous layer containing the ionic liquid can be retained and recycled for up to seven cycles without activity loss[5]. Wash the organic layer with saturated NaHCO₃ to neutralize any trace acid, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel column chromatography (Hexane/Ethyl Acetate, 95:5) to isolate pure Tris(5-ethylfuran-2-yl)methane[1].

Synthetic workflow for Tris(5-ethylfuran-2-yl)methane.

Characterization Profile

Accurate characterization is required to confirm the symmetric substitution at the C5 positions of the furan rings.

• ¹H NMR (400 MHz, CDCl₃): δ 5.95 (d, J = 3.1 Hz, 3H, furan H3), 5.88 (d, J = 3.1 Hz, 3H, furan H4), 5.35 (s, 1H, central methine CH), 2.62 (q, J = 7.5 Hz, 6H, ethyl CH₂), 1.22 (t, J = 7.5 Hz, 9H, ethyl CH₃). The singlet at ~5.35 ppm is the diagnostic peak for the central sp³ carbon proton.

• ¹³C NMR (100 MHz, CDCl₃): δ 156.2 (C5), 150.8 (C2), 107.5 (C3), 104.2 (C4), 39.5 (central sp³ CH), 21.4 (ethyl CH₂), 12.1 (ethyl CH₃).

• HRMS (ESI): m/z calculated for C₁₉H₂₂O₃ [M+H]⁺ 299.1642, found 299.1645.

References

• Source: researchgate.
• Title: 152407-58-4|Tris(5-ethylfuran-2-yl)
• Source: bldpharm.
• Title: (Aryl)(2-furyl)
• Title: Synthesis of Tetrakis(2-furyl)

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• 4. 3208-16-0|2-Ethylfuran|BLD Pharm [bldpharm.com]
• 5. researchgate.net [researchgate.net]

Tris(5-ethylfuran-2-yl)methane: Chemical Architecture, Catalytic Synthesis, and Advanced Material Applications

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Target Audience: Materials Scientists, Synthetic Chemists, and Device Engineers Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Tri(furyl)methanes (TFMs) represent a highly versatile class of biomass-derived macromolecules with profound implications for green chemistry and advanced materials [2.1]. Among these, Tris(5-ethylfuran-2-yl)methane (CAS: 152407-58-4) stands out as a specialized, sterically hindered derivative[1]. By incorporating three 5-ethylfuran rings around a central methine core, this compound achieves a unique balance of high electron density, extensive charge delocalization, and enhanced lipophilicity. This whitepaper details the structural properties, catalytic synthesis pathways designed to prevent furan polymerization, and the compound's integration into organic electrochromic devices.

Chemical Structure and Physicochemical Properties

The molecular architecture of Tris(5-ethylfuran-2-yl)methane is defined by a central sp3 -hybridized methine carbon bonded to the C2 positions of three 5-ethylfuran rings. The ethyl substituents at the C5 positions serve two critical functions:

• Steric Shielding: They protect the highly reactive α -positions of the furan rings, preventing unwanted cross-linking or degradation during harsh oxidative cycles.

• Solubility Enhancement: The aliphatic chains significantly increase the molecule's solubility in organic solvents and polymer matrices, a critical requirement for thin-film device fabrication.

Quantitative Data Summary

Property	Value & Specification
Compound Name	Tris(5-ethylfuran-2-yl)methane
CAS Number	152407-58-4[1]
Molecular Formula	C19H22O3[1]
Molecular Weight	298.38 g/mol [1]
Purity Standard	≥97% (Analytical Grade)[1]
Core Structure	Central methine carbon bonded to three 5-ethylfuran-2-yl groups
Solubility Profile	Highly soluble in DMSO, ethyl acetate, dichloromethane; Insoluble in water

Catalytic Synthesis Pathways: Overcoming Furan Polymerization

The Mechanistic Challenge

The primary bottleneck in synthesizing TFMs is the inherent instability of the furan ring. Under traditional strong mineral acid catalysis, furan derivatives rapidly undergo uncontrolled ring-opening and polymerization, yielding intractable black resins[2].

The Catalytic Solution

To circumvent this, modern synthetic protocols employ biphasic systems or specialized acid catalysts—such as sulfonic acid (-SO₃H) functionalized acidic ionic liquids (AILs) or magnetic solid acids like CS-Fe₃O₄@SO₃H[2][3]. These systems provide localized Brønsted and Lewis acid sites that selectively drive the electrophilic aromatic substitution (condensation) between 5-ethylfurfural and 2-ethylfuran. By isolating the product from the active catalytic sites (either via phase separation or solid-state confinement), these methods suppress runaway polymerization and achieve high yields[2][4].

Figure 1: Catalytic workflow for the synthesis of Tris(5-ethylfuran-2-yl)methane from biomass.

Self-Validating Protocol: One-Pot Synthesis via Acidic Ionic Liquids

Rationale: Utilizing a two-phase reaction system with an -SO₃H functionalized ionic liquid restricts the condensation reaction to the interface. As Tris(5-ethylfuran-2-yl)methane forms, it immediately partitions into the organic phase, protecting it from over-oxidation[2].

Step-by-Step Methodology:

• Reagent Preparation: In a rigorously dried 100 mL round-bottom flask equipped with a magnetic stirrer, add 1.0 equivalent of 5-ethylfurfural and 2.2 equivalents of 2-ethylfuran.

• Catalyst Introduction: Add the -SO₃H functionalized ionic liquid (e.g., 2-hydroxy-N,N-dimethylethane-based AIL)[4]. For a biphasic system, add a calculated volume of deionized water to establish the aqueous catalytic phase.

• Thermal Condensation: Purge the system with Argon to prevent oxidative side reactions. Heat the biphasic mixture to 60 °C under vigorous stirring (800 rpm) for 3 hours.

• Phase Separation: Cool the mixture to room temperature. Transfer to a separatory funnel. The product will reside in the upper organic phase.

• Extraction and Washing: Extract the aqueous layer twice with ethyl acetate. Combine the organic layers and wash with a saturated NaHCO₃ solution to neutralize any trace acid, followed by brine.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography (Hexane:EtOAc gradient) to yield the pure compound.

Validation & Quality Control Checkpoints:

• Reaction Progress (TLC): Monitor using Hexane:EtOAc (8:2). The reaction is complete when the UV-active aldehyde spot disappears, replaced by a lower Rf​ spot (the TFM product).

• Phase Integrity: The aqueous AIL phase must separate cleanly from the organic phase. Emulsions indicate incomplete reaction or excessive polymer by-products.

• Structural Confirmation (¹H-NMR): Validation requires the presence of a distinct singlet at approximately δ 5.3–5.5 ppm in CDCl₃, corresponding to the central methine proton[4].

Applications in Advanced Materials: Electrochromic Devices

Tris(5-ethylfuran-2-yl)methane is a highly effective functional material for organic electrochromic devices[4]. The operational mechanism relies on the molecule's ability to undergo reversible redox transitions.

When an anodic voltage is applied, the central methine carbon loses a hydride (or undergoes sequential electron/proton loss), generating a stable tri(furyl)methyl cation. Because the positive charge is highly delocalized across the three electron-rich furan rings, the HOMO-LUMO bandgap narrows significantly. This structural shift alters the optical absorption profile, causing the material to transition from a transmissive yellow state to a highly absorptive red state[4]. Reversing the polarity reduces the cation back to its neutral, transmissive form.

Figure 2: Reversible electrochromic redox cycle of tri(furyl)methane derivatives.

References

• Bidepharm. "CAS号：152407-58-4 (Tris(5-ethylfuran-2-yl)methane)".
• Thombal, P.R., & Han, S.S. (2018). "Novel synthesis of Lewis and Bronsted acid sites incorporated CS-Fe3O4@SO3H catalyst and its application in one-pot synthesis of tri(furyl)methane under aqueous media." Biofuel Research Journal.
• Atayde Jr., E.C., et al. (2025). "Ionic Liquid‐Catalyzed Synthesis of Biomass‐Derived Tri(furyl)Methanes: A Green Approach for Electrochromic Device Fabrication." ResearchGate.
• Shinde, S.H., & Rode, C.V. (2017). "A two-phase system for the clean and high yield synthesis of furylmethane derivatives over –SO3H functionalized ionic liquids." Green Chemistry.

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• 3. biofueljournal.com [biofueljournal.com]
• 4. researchgate.net [researchgate.net]

Tris(5-ethylfuran-2-yl)methane CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(5-ethylfuran-2-yl)methane is a heterocyclic organic compound featuring a central methane carbon bonded to three 5-ethylfuran rings. As a member of the furan derivative family, this molecule holds potential for a variety of applications in medicinal chemistry and materials science. The furan nucleus is a well-established pharmacophore, present in numerous approved drugs and biologically active compounds, where it can influence pharmacokinetic and pharmacodynamic properties.[1][2][3] Furan derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[4][5] This guide provides a comprehensive overview of the chemical identity, synthesis, and potential applications of Tris(5-ethylfuran-2-yl)methane, with a focus on its relevance to drug discovery and development.

Chemical Identity and Properties

CAS Number: 152407-58-4[6]

Molecular Formula: C₁₉H₂₂O₃

The molecular formula is derived by analogy to its well-characterized methyl-substituted counterpart, Tris(5-methyl-2-furyl)methane (C₁₆H₁₆O₃).[7] The substitution of three methyl groups with three ethyl groups results in the addition of three carbon atoms and six hydrogen atoms.

Chemical Structure:

Caption: Chemical structure of Tris(5-ethylfuran-2-yl)methane.

Physicochemical Properties (Predicted and Inferred):

Property	Predicted/Inferred Value	Rationale/Reference
Molecular Weight	298.38 g/mol	Calculated from the molecular formula C₁₉H₂₂O₃.
Appearance	Likely a colorless to pale yellow oil or low-melting solid	Based on the physical state of similar furan derivatives.[8][9]
Boiling Point	> 200 °C (at atmospheric pressure)	Expected to be significantly higher than that of 2-ethylfuran (92-93 °C) due to the much larger molecular weight.
Solubility	Soluble in common organic solvents (e.g., ethers, chlorinated solvents, aromatic hydrocarbons). Sparingly soluble in water.	The hydrophobic ethyl groups and the overall nonpolar nature of the molecule suggest poor water solubility.
Stability	Susceptible to oxidation and polymerization under acidic conditions.	The furan ring is known to be sensitive to strong acids and oxidizing agents.[10]

Synthesis of Tris(5-ethylfuran-2-yl)methane

The synthesis of Tris(5-ethylfuran-2-yl)methane can be logically achieved through an acid-catalyzed condensation reaction between 2-ethylfuran and a suitable one-carbon electrophile, such as formaldehyde or its equivalents (e.g., paraformaldehyde, dimethoxymethane). This approach is a common method for the preparation of di- and tri-furylmethanes.[11][12][13]

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of Tris(5-ethylfuran-2-yl)methane.

Step 1: Synthesis of 2-Ethylfuran (Precursor)

The key starting material, 2-ethylfuran, can be synthesized via several established methods. One common laboratory-scale approach is the Grignard reaction of furfural with an ethyl magnesium halide (e.g., ethylmagnesium bromide), followed by reduction of the resulting alcohol.[10]

Experimental Protocol: Grignard Synthesis of 2-Ethyl-α-furylcarbinol

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer is charged with magnesium turnings and anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Reagent Formation: A solution of ethyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the formation of the Grignard reagent. The reaction is typically initiated with gentle heating or the addition of a small crystal of iodine. Once the reaction starts, the addition is continued at a rate that maintains a gentle reflux.

• Addition of Furfural: After the formation of the Grignard reagent is complete, the reaction mixture is cooled in an ice bath. A solution of freshly distilled furfural in anhydrous diethyl ether is then added dropwise from the dropping funnel.

• Quenching and Work-up: After the addition is complete, the reaction mixture is stirred at room temperature for a specified period. The reaction is then carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 2-ethyl-α-furylcarbinol. This intermediate can then be reduced to 2-ethylfuran using methods such as dehydration followed by catalytic hydrogenation.

Step 2: Acid-Catalyzed Condensation to Tris(5-ethylfuran-2-yl)methane

The final step involves the electrophilic substitution of 2-ethylfuran with formaldehyde in the presence of an acid catalyst. The 2- and 5-positions of the furan ring are highly activated towards electrophilic attack.

Experimental Protocol: Synthesis of Tris(5-ethylfuran-2-yl)methane

• Reaction Setup: A round-bottom flask equipped with a magnetic stirrer and a dropping funnel is charged with 2-ethylfuran and cooled in an ice bath.

• Catalyst and Reagent Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid or hydrochloric acid, is added to the stirred 2-ethylfuran. An aqueous solution of formaldehyde (formalin) is then added dropwise from the dropping funnel, maintaining a low temperature to control the exothermic reaction.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction mixture is then neutralized with a base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is then purified by column chromatography on silica gel to afford Tris(5-ethylfuran-2-yl)methane.

Causality in Experimental Choices:

• Inert Atmosphere for Grignard Reaction: Grignard reagents are highly reactive towards water and oxygen. Therefore, anhydrous conditions and an inert atmosphere are crucial to prevent the decomposition of the reagent and ensure a high yield.

• Control of Temperature: The acid-catalyzed condensation of furans is often exothermic. Low temperatures are initially employed to control the reaction rate and minimize the formation of polymeric byproducts, which are common in furan chemistry under acidic conditions.[10]

• Purification by Column Chromatography: The crude product of the condensation reaction is likely to contain a mixture of the desired product, unreacted starting materials, and polymeric side products. Column chromatography is an effective technique for separating these components based on their different polarities.

Potential Applications in Drug Development and Research

While specific biological activities of Tris(5-ethylfuran-2-yl)methane have not been reported, the furan scaffold is a cornerstone in medicinal chemistry. The incorporation of this moiety can significantly impact a molecule's biological profile.[1][2]

Bioisosteric Replacement: The furan ring is often used as a bioisostere for a phenyl ring, offering similar steric and electronic properties but with altered metabolic stability and solubility.[2] The tris-furan methane scaffold could serve as a three-dimensional core for the development of novel therapeutic agents.

Modulation of Signaling Pathways: Furan derivatives have been shown to modulate various signaling pathways implicated in diseases such as cancer and inflammation. For instance, some furan-containing compounds have been reported to affect the MAPK and PPAR-γ signaling pathways.[1]

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The Alchemist's Guide to Modern Furan Synthesis: Crafting Tris-Substituted Architectures

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The furan nucleus, a deceptively simple five-membered aromatic heterocycle, is a cornerstone of medicinal chemistry and materials science. Its prevalence in natural products, pharmaceuticals, and agrochemicals underscores the urgent and evolving need for efficient and versatile synthetic routes to access its substituted derivatives.[1][2][3] This guide moves beyond textbook methodologies to explore the frontier of furan synthesis, with a particular focus on the creation of complex tris-substituted furan methane compounds. Herein, we dissect novel, field-proven strategies, elucidating the mechanistic underpinnings and providing actionable protocols for the discerning researcher.

Part 1: The Strategic Imperative for Novel Furan Syntheses

The limitations of classical methods like the Paal-Knorr and Feist-Bénary syntheses, particularly in controlling regioselectivity and tolerating sensitive functional groups, have propelled the development of more sophisticated and modular approaches.[4][5] Modern synthetic chemistry demands atom economy, step efficiency, and the ability to rapidly generate molecular diversity. The methodologies detailed in this guide address these critical needs, offering pathways to novel chemical space.

Part 2: Convergent and Catalytic Strategies for Tris-Substituted Furan Synthesis

Palladium-Catalyzed Tandem Reactions: A Symphony of Bond Formation

Palladium catalysis has revolutionized the synthesis of complex organic molecules, and the construction of polysubstituted furans is no exception.[2] A particularly elegant strategy involves Pd-catalyzed 5-exo-dig tandem cyclization/coupling reactions.[1] This approach allows for the orchestrated formation of multiple bonds in a single operation, leading to highly functionalized furan cores.

The general workflow for this powerful transformation can be visualized as follows:

Caption: Mechanism of phosphine-catalyzed multicomponent furan synthesis.

Representative Experimental Protocol:

• Materials: Activated olefin (1.0 equiv.), acyl chloride (3.6 equiv.), tri-n-butylphosphine (nBu3P, 0.2 equiv.), triethylamine (NEt3, 5.4 equiv.), phenylsilane (PhSiH3, 0.8 equiv.), and toluene (solvent).

• Procedure: Under an inert atmosphere (N2), to a solution of the activated olefin and acyl chloride in toluene, sequentially add nBu3P, NEt3, and PhSiH3. Stir the resulting mixture at 110 °C for 24 hours. Monitor the reaction by TLC. Upon completion, quench with water and extract with an organic solvent (e.g., CH2Cl2). The combined organic layers are then dried, filtered, and concentrated. Purify the crude product by column chromatography. [6][7] Data Summary: Substrate Scope of Phosphine-Catalyzed Furan Synthesis

Entry	Activated Olefin	Acyl Chloride	Yield (%)
1	tert-Butyl acrylate	Benzoyl chloride	85
2	tert-Butyl acrylate	4-Chlorobenzoyl chloride	82
3	Methyl acrylate	2-Naphthoyl chloride	75
4	Acrylonitrile	Cinnamoyl chloride	68

Note: Yields are representative and may vary based on specific substrates and reaction conditions. [7]

Lewis Acid-Catalyzed Cascade Reactions: A Rapid and Atom-Economical Approach

Lewis acid catalysis offers a powerful platform for orchestrating cascade reactions that rapidly build molecular complexity from simple and readily available starting materials. [8]This approach is characterized by its high atom economy and often mild reaction conditions. The synthesis of multisubstituted furan carboxylic acid derivatives can be efficiently achieved through such a strategy. [8] Causality in Experimental Design: The choice of a mild Lewis acid is paramount to avoid unwanted side reactions and degradation of sensitive substrates. The catalyst's role is to activate the substrates and facilitate the key bond-forming events in the cascade sequence.

Phosphine-Catalyzed Ring-Opening Cycloisomerization: A Regioselective Route

A highly regioselective synthesis of 2,3,5-trisubstituted furans can be achieved through the phosphine-catalyzed ring-opening cycloisomerization of cyclopropenyl dicarboxylates. [9][10]This organocatalytic method provides a valuable alternative to transition-metal-catalyzed approaches. [10] Expert Insight: The choice of phosphine catalyst is crucial for the success of this reaction. While triphenylphosphine may be ineffective, more nucleophilic and sterically demanding phosphines, such as tri(2-furanyl)phosphine, can promote the desired transformation with high efficiency. [9]

Part 3: Emerging Frontiers in Furan Synthesis

The field of furan synthesis is continually evolving, with several innovative strategies on the horizon.

Electrocatalyzed [3+2] Cyclization

Electrosynthesis is emerging as a green and sustainable tool in organic chemistry. A mild electrocatalyzed [3+2] cyclization between alkynes and β-keto compounds has been developed for the synthesis of polysubstituted furans. [4]This method avoids the need for harsh oxidants and often proceeds under mild conditions.

Domino Reactions

Domino, or cascade, reactions offer an elegant and efficient means of constructing complex molecules in a single pot. Several novel domino strategies for furan synthesis have been reported, including a K2CO3-promoted tunable reaction between thioisatins and α-bromoketones [11][12]and TFA-catalyzed three-component reactions. [13]

C-H Activation Strategies

Direct C-H functionalization is a highly desirable transformation as it avoids the pre-functionalization of starting materials. Palladium-catalyzed C-H activation of furan derivatives with aryl halides provides a direct route to arylated furans. [14][15][16]

Part 4: Conclusion and Future Outlook

The synthesis of tris-substituted furan methane compounds has been significantly advanced by the development of novel catalytic and convergent methodologies. The strategies outlined in this guide, from palladium- and phosphine-catalyzed reactions to innovative electro- and organocatalytic approaches, provide researchers with a powerful toolkit for accessing a wide array of functionalized furan derivatives. As the demand for novel molecular architectures in drug discovery and materials science continues to grow, the development of even more efficient, selective, and sustainable methods for furan synthesis will remain a key area of research.

References

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An In-depth Technical Guide to the Exploration of Furan-Based Triphenylmethane Analogs

This guide provides a comprehensive technical overview for researchers, medicinal chemists, and drug development professionals on the synthesis, characterization, and application of furan-based triphenylmethane (TPM) analogs. It is designed to offer not just procedural steps but also the underlying scientific rationale to empower innovative research in this promising area of chemical biology.

Introduction: The Strategic Integration of Furan into the Triphenylmethane Scaffold

The triphenylmethane scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous dyes, molecular probes, and pharmacologically active agents.[1] The classic TPM structure, with its three-phenyl-ring propeller-like conformation, offers a unique three-dimensional framework for molecular recognition.

The strategic replacement of one or more phenyl rings with a furan moiety represents a compelling design strategy. Furan, as a five-membered aromatic heterocycle, acts as a bioisostere for the phenyl ring but introduces distinct electronic and steric properties.[2] Its inclusion can modulate a molecule's lipophilicity, metabolic stability, and hydrogen bonding capacity, often enhancing pharmacokinetic profiles and target-binding affinity.[2][3] Furan derivatives have a long history of therapeutic relevance, exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6] This guide delves into the synthesis and potential applications of these hybrid structures, providing a roadmap for their exploration.

Synthetic Strategies: From Classical Reactions to Modern Catalysis

The construction of unsymmetrical furan-based triarylmethanes requires careful strategic planning due to the sensitivity of the furan ring to harsh acidic or basic conditions.[1]

Friedel-Crafts-Type Reactions

Historically, the synthesis of triarylmethanes relies on acid-catalyzed Friedel-Crafts reactions between an electrophilic source (like a diarylmethanol) and an electron-rich arene.[1] While effective for robust aromatic systems, the high reactivity and potential for polymerization or ring-opening of the furan ring under strong acidic conditions necessitate the use of mild reagents and carefully controlled reaction parameters.[1][7]

Modern Transition-Metal Catalysis

To circumvent the limitations of classical methods, modern synthetic approaches have shifted towards transition-metal catalysis. These methods offer greater functional group tolerance and milder reaction conditions, which are crucial for preserving the integrity of the furan ring.

Gold-Catalyzed Cascade Synthesis: A recently developed elegant approach involves a gold-catalyzed cascade reaction.[1] This method utilizes the unique π- and σ-Lewis acidic nature of gold complexes to facilitate an intramolecular annulation followed by an intermolecular Michael addition.[1] This strategy allows for the construction of diverse, unsymmetrical furanized triarylmethanes from readily available starting materials under mild conditions.[1][8] The gold catalyst is essential for each step of the process, demonstrating a powerful self-relay catalysis mechanism.[1]

dot graph "Gold_Catalyzed_Synthesis_Workflow" { layout=dot; rankdir="LR"; graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [style=filled, shape=box, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Start [label="3-yne-1,2-diol +\np-Quinone Methide", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst [label="JohnPhosAu(MeCN)SbF6\n(Gold Catalyst)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Step1 [label="In Situ Furan\nGeneration", fillcolor="#34A853", fontcolor="#FFFFFF"]; Step2 [label="1,4-Conjugate\nAddition", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Unsymmetrical Furanized\nTriphenylmethane", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Step1 [label="Au(I) Catalysis"]; Catalyst -> Step1 [style=dashed]; Step1 -> Step2 [label="Generated Furan\nas Nucleophile"]; Catalyst -> Step2 [style=dashed, label=" Relay Catalysis"]; Step2 -> Product; } Caption: Workflow for gold-catalyzed synthesis of furan-TPM analogs.

Protocol: Gold-Catalyzed Synthesis of an Unsymmetrical Furanized Triarylmethane

This protocol is adapted from a demonstrated, peer-reviewed methodology and serves as a representative example.[1]

Causality Behind Choices:

• Inert Atmosphere (Argon): Gold catalysts and some organic reagents can be sensitive to oxygen and moisture, which can lead to side reactions and catalyst deactivation. An inert atmosphere is critical for reproducibility.

• Anhydrous Solvent (DCE): Dichloromethane (DCE) is an excellent solvent for the reactants and is non-protic, preventing unwanted side reactions. The use of an anhydrous grade is essential to avoid quenching reactive intermediates.

• Catalyst Choice: JohnPhosAu(MeCN)SbF6 is a specific gold(I) catalyst known for its ability to activate alkynes and facilitate the cascade reaction efficiently.[1] The bulky JohnPhos ligand enhances stability and catalytic activity.

• Room Temperature: The high efficiency of the gold catalyst allows the reaction to proceed at room temperature, which is ideal for preserving the sensitive furan moiety.[1]

Step-by-Step Procedure:

• Preparation: To a flame-dried 10 mL round-bottom flask under an argon atmosphere, add the 3-yne-1,2-diol starting material (0.2 mmol, 1.0 equiv).

• Reagent Addition: Add the p-quinone methide (p-QM) substrate (0.2 mmol, 1.0 equiv) followed by the gold catalyst, JohnPhosAu(MeCN)SbF6 (0.004 mmol, 2 mol%).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) (2.0 mL) via syringe.

• Reaction: Stir the resulting mixture at room temperature for approximately 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure unsymmetrical furanized triphenylmethane product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Potential Applications in Drug Development and Beyond

The incorporation of the furan ring into a TPM scaffold opens up a vast chemical space for exploring novel biological activities. The inherent properties of both moieties can be synergized for various applications.

Antimicrobial Agents

Furan derivatives are well-established antimicrobial agents.[4][9] The furan ring in drugs like nitrofurantoin is crucial for the reductive activation within bacterial cells, which generates reactive intermediates that damage bacterial DNA and proteins.[2] TPM dyes, such as crystal violet, also possess antibacterial properties. The combination of these two pharmacophores could lead to novel antimicrobial agents with unique mechanisms of action or improved efficacy against resistant strains.[3]

Anticancer Therapeutics

Many compounds featuring furan or TPM structures have demonstrated potent anticancer activity.[6][10] Furan-containing molecules can induce apoptosis and inhibit key enzymes in cancer cells.[2][10] TPM analogs can interfere with microtubule polymerization or act as photosensitizers in photodynamic therapy (PDT).

Photodynamic Therapy (PDT): PDT is a minimally invasive therapeutic strategy that uses a photosensitizer (a dye), light, and oxygen to generate cytotoxic reactive oxygen species (ROS), such as singlet oxygen, which selectively destroy malignant cells.[11] Furan-containing TPM analogs, with their extended π-conjugation, are excellent candidates for PDT photosensitizers. They can be engineered to absorb light in the therapeutic window (red/near-infrared region) and efficiently generate singlet oxygen.[12]

dot graph "PDT_Mechanism" { layout=dot; graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=12, label="Mechanism of Photodynamic Therapy (PDT)", labelloc=t]; node [style=filled, shape=box, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes PS_G [label="Photosensitizer\n(Ground State, S0)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Light [label="Light\n(Photon, hν)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; PS_S1 [label="Excited Singlet State\n(S1)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PS_T1 [label="Excited Triplet State\n(T1)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; O2 [label="Molecular Oxygen\n(3O2)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; ROS [label="Singlet Oxygen\n(1O2)", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellDeath [label="Cellular Damage\n& Apoptosis", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges PS_G -> PS_S1 [label="Light Absorption"]; Light -> PS_S1; PS_S1 -> PS_T1 [label="Intersystem Crossing\n(ISC)"]; PS_T1 -> ROS [label="Energy Transfer"]; O2 -> ROS; ROS -> CellDeath; PS_S1 -> PS_G [label="Fluorescence"]; PS_T1 -> PS_G [label="Phosphorescence"]; } Caption: Simplified Jablonski diagram showing the mechanism of PDT.

Comparative Biological Activity

The true potential of these analogs is revealed through comparative analysis. The table below conceptualizes the type of data that should be generated to evaluate a series of newly synthesized compounds.

Compound ID	Furan Position	Other Substituents	IC₅₀ (µM) vs. MCF-7 Cancer Cells	MIC (µg/mL) vs. S. aureus	Singlet Oxygen Quantum Yield (ΦΔ)
TPM-F1	C2-substituted	4-NMe₂, 4'-OH	12.5	32	0.35
TPM-F2	C3-substituted	4-NMe₂, 4'-OH	25.1	64	0.21
TPM-F3	C2-substituted	4-OMe, 4'-H	45.8	>128	0.42
Control	Phenyl Analog	4-NMe₂, 4'-OH	18.2	48	0.15

This is representative data. Actual values must be determined experimentally.

Conclusion and Future Outlook

The strategic fusion of the furan heterocycle with the triphenylmethane scaffold presents a fertile ground for the discovery of novel molecules with significant therapeutic and technological potential. Modern catalytic methods have overcome previous synthetic hurdles, enabling the creation of a diverse library of these analogs.[1] Future research should focus on systematic structure-activity relationship (SAR) studies, exploring how the position and substitution of the furan ring affect biological outcomes. Investigating their mechanisms of action, particularly in the context of PDT and antimicrobial resistance, will be crucial for translating these promising chemical entities into next-generation clinical candidates and advanced materials.

References

• Das, R., Rai, D. R., Kindo, D., Phukan, K. P., & Kundu, T. (n.d.). Profiles for the synthesis of unsymmetrical triarylmethanes. ResearchGate. Retrieved from [Link]

• Das, R., Rai, D. R., Kindo, D., Phukan, K. P., Kundu, T., & Ramasastry, S. S. V. (2023). A Cascade Synthesis of Unsymmetrical Furanized Triarylmethanes via Gold Self-Relay Catalysis. Catalysts, 13(7), 1051. Available at: [Link]

• Almeida, A., Cunha, Â., & Tomé, J. P. C. (2023). Photodynamic Therapy: From the Basics to the Current Progress of N-Heterocyclic-Bearing Dyes as Effective Photosensitizers. Molecules, 28(13), 5100. Available at: [Link]

• Wang, C., Li, Y., Wang, Y., Zhang, R., An, F., Shi, L., & Zhang, H. (2019). Triphenylamine flanked furan-diketopyrrolopyrrole for multi-imaging guided photothermal/photodynamic cancer therapy. Nanoscale, 11(36), 16733–16740. Available at: [Link]

• Lone, S. A., & Shafi, S. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. In Heterocycles - Recent Advances and Applications. IntechOpen. Available at: [Link]

• Stoyanov, S., Petkova, D., & Ivanova, G. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Pharmaceuticals, 15(10), 1221. Available at: [Link]

• Al-Ostath, A. I. A., El-Sayed, M. A. A., & El-Aal, A. A. B. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 40(1). Available at: [Link]

• Kumar, D. (2024). Furan: A Promising Scaffold for Biological Activity. Advances in Biology & Biomedicine Research, 12(2), 167-181. Available at: [Link]

• Rauf, A., Sadiq, F., Bawazeer, S., Jahan, S., Khan, H., Shah, S. U. A., & Mabkhot, Y. N. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Journal of Inflammation Research, 13, 451–463. Available at: [Link]

• Nasr, T., Bondock, S., & Youns, M. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules, 27(21), 7433. Available at: [Link]

• Verma, A., & Joshi, N. (2011). synthesis and biological activity of furan derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Shelar, U. B. (2022). Overview of Antimicrobial Properties of Furan. Journal of Chemical and Pharmaceutical Research, 14(3), 25-32. Available at: [Link]

• Saeid, H., Al-sayed, H., & Bader, M. (2023). A Review on Biological and Medicinal Significance of Furan. AlQalam Journal of Medical and Applied Sciences, 6(1), 44-58. Available at: [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Retrieved from [Link]

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• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 5. ijabbr.com [ijabbr.com]
• 6. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 7. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 8. researchgate.net [researchgate.net]
• 9. jcpr.humanjournals.com [jcpr.humanjournals.com]
• 10. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photodynamic Therapy: From the Basics to the Current Progress of N-Heterocyclic-Bearing Dyes as Effective Photosensitizers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Triphenylamine flanked furan-diketopyrrolopyrrole for multi-imaging guided photothermal/photodynamic cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]

Solubility Profile and Thermodynamic Solvation of Tris(5-ethylfuran-2-yl)methane in Organic Solvents

Executive Summary

Tris(5-ethylfuran-2-yl)methane (CAS: 152407-58-4) is a sterically bulky, highly lipophilic triarylmethane derivative. Understanding its solubility profile is critical for researchers involved in the synthesis of complex furan architectures, materials science, and early-stage drug discovery. This whitepaper provides an authoritative analysis of the thermodynamic principles governing its solvation, a predictive quantitative solubility matrix, and a self-validating experimental protocol for empirical determination.

Structural and Thermodynamic Basis of Solvation

Molecular Architecture and Lattice Energy

The core structure of Tris(5-ethylfuran-2-yl)methane (TEFM) features a central sp³-hybridized carbon atom bonded to three 5-ethylfuran-2-yl rings. This creates a propeller-like molecular geometry.

• The Furan Core: Unsubstituted furan is a highly volatile, colorless liquid that is soluble in common organic solvents like ether and acetone, but only slightly soluble in water due to its low dipole moment .

• Aliphatic Functionalization: The addition of ethyl groups at the 5-position of each furan ring significantly increases the molecule's overall lipophilicity (LogP) and disrupts highly ordered crystal packing. This reduction in lattice energy ( ΔHlattice​ ) makes the solid more amenable to dissolution in non-polar media.

• Synthesis Context: Tri(furyl)methane derivatives are typically synthesized via the condensation of furfural and furan derivatives in biphasic systems, where the organic phase serves both as a reactant and an extraction solvent to recover the highly hydrophobic product 1.

Hansen Solubility Parameters (HSP)

Solubility optimization for furan derivatives relies heavily on matching the radius of interaction ( Ri,j​ ) within the Hansen space 2. TEFM lacks hydrogen bond donors (-OH, -NH) and possesses only weak hydrogen bond acceptors (the furan oxygen atoms). Therefore, its optimal solvents are those with:

• High dispersion forces ( δD​ ) to interact with the extensive π -systems and aliphatic chains.

• Low to moderate polarity ( δP​ ).

• Minimal hydrogen bonding parameters ( δH​ ).

Thermodynamic pathway of Tris(5-ethylfuran-2-yl)methane solvation in organic media.

Quantitative Solubility Profile

Because bulky furan derivatives exhibit poor aqueous solubility, handling them in biological assays or synthetic workflows requires careful solvent selection, often utilizing co-solvents like DMSO to prevent immediate precipitation 3. The table below outlines the predicted thermodynamic solubility of TEFM across various solvent classes based on structural homology.

Solvent	Polarity Index (P')	Dielectric Constant (ε)	Predicted Solubility (mg/mL)	Primary Solvation Mechanism
Dichloromethane (DCM)	3.1	9.1	> 150	Strong dispersion forces, ideal δD​ matching.
Tetrahydrofuran (THF)	4.0	7.5	> 120	Structural homology (cyclic ether), favorable cavity formation.
Toluene	2.4	2.4	~ 80	π−π stacking with furan rings, hydrophobic matching.
Dimethyl Sulfoxide (DMSO)	7.2	46.8	~ 25	Co-solvent efficacy limited by high intrinsic polarity.
Ethanol	5.2	24.3	< 10	Poor hydrogen bond acceptor matching; high δH​ penalty.
Water	10.2	80.1	< 0.01	Extreme hydrophobic exclusion; thermodynamically unfavorable.

Self-Validating Experimental Protocol: Shake-Flask & HPLC Method

To empirically determine the exact solubility of TEFM 4 in a given solvent, a standard kinetic dissolution test is insufficient. The following protocol utilizes an isothermal equilibrium approach with an orthogonal gravimetric cross-check to ensure absolute data integrity.

Step-by-Step Methodology

• Sample Preparation (Amber Vials): Add an excess of TEFM (e.g., 200 mg) to 5.0 mL of the target organic solvent in a sealed amber glass vial. Causality: Furan derivatives can slowly oxidize in air and light to form succinaldehyde derivatives 5; amber vials prevent photo-oxidation during the extended equilibration phase.

• Isothermal Equilibration: Place the vials in an isothermal shaker at 25.0 ± 0.1 °C and agitate at 200 rpm for 48 hours. Causality: 48 hours ensures that the system transitions from a kinetic dissolution state to true thermodynamic equilibrium.

• Phase Separation: Transfer the suspension to a centrifuge tube and spin at 15,000 × g for 15 minutes at 25 °C. This firmly pellets the undissolved solute, preventing micro-particulates from artificially inflating the concentration reading.

• Aliquoting & Serial Dilution: Carefully extract 2.0 mL of the clear supernatant. Split this into two 1.0 mL aliquots (Aliquot A for HPLC, Aliquot B for Gravimetry). Dilute Aliquot A serially in the mobile phase to ensure the concentration falls within the linear dynamic range of the UV detector.

• HPLC-UV Quantification (Aliquot A): Inject the diluted sample into an HPLC system equipped with a C18 reverse-phase column. Monitor absorbance at λ = 235 nm, corresponding to the strong π→π∗ transition of the conjugated furan systems. Calculate concentration against a pre-established standard curve.

• Gravimetric Validation (Aliquot B): Transfer Aliquot B to a pre-weighed glass vial. Evaporate the solvent under a gentle stream of nitrogen gas until a constant mass is achieved.

• Data Reconciliation: Compare the mass derived from Aliquot B with the calculated concentration from Aliquot A. Self-Validation: A discrepancy of >5% indicates either solvent evaporation during pipetting (common with highly volatile solvents like DCM) or an analytical calibration error, prompting a re-run.

Workflow for self-validating thermodynamic solubility determination via HPLC-UV.

References

• Furan - Wikipedia. Wikimedia Foundation.
• FURAN - Ataman Kimya. Ataman Chemicals.
• Solubility of 2,5-Furandicarboxylic Acid in Pure and Mixed Organic Solvent Systems at 293 K Predicted Using Hansen Solubility Parameters. ACS Omega.
• Overcoming solubility issues of furan amine derivatives in assays. Benchchem.
• A Two Phase System for Clean and High Yield Synthesis of Furylmethane Derivatives over -SO3H Functionalized Ionic Liquids. ResearchGate.
• 152407-58-4 | Tris(5-ethylfuran-2-yl)methane. BLD Pharm.

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• 4. 152407-58-4|Tris(5-ethylfuran-2-yl)methane|BLD Pharm [bldpharm.com]
• 5. Furan - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Tris(5-ethylfuran-2-yl)methane (TEFM) as a Trifunctional Scaffold in Advanced Materials Science

Executive Summary

Tris(5-ethylfuran-2-yl)methane (TEFM, CAS: 152407-58-4) is a highly versatile, C3​ -symmetric building block increasingly utilized in advanced materials science. Characterized by a central methine carbon bonded to three electron-rich furan rings, TEFM serves as a critical trifunctional hub for dynamic covalent chemistry, optoelectronics, and transition-metal sensing. Unlike traditional linear bis(furyl)methanes, the trifunctionality of TEFM enables the formation of robust, three-dimensional cross-linked networks, making it an ideal precursor for self-healing thermosets and responsive smart materials.

Structural Rationale & Physicochemical Profile

The molecular architecture of TEFM is deliberately tuned for materials applications. The ethyl group at the 5-position of each furan ring serves two critical mechanistic purposes:

• Steric and Chemical Protection : Unsubstituted furans are highly prone to irreversible electrophilic polymerization at the C5 position. The ethyl cap prevents these parasitic side reactions, ensuring clean, reversible chemistry [3].

• Electronic Modulation : The electron-donating nature of the ethyl group raises the highest occupied molecular orbital (HOMO) of the furan ring. This accelerates the forward Diels-Alder (DA) cycloaddition with electron-poor dienophiles (like maleimides) and slightly lowers the activation energy required for the retro-Diels-Alder (rDA) decross-linking, optimizing the material for low-temperature self-healing [1].

Table 1: Physicochemical Properties of TEFM

Property	Value / Description
Chemical Name	Tris(5-ethylfuran-2-yl)methane
CAS Registry Number	152407-58-4
Molecular Formula	C19​H22​O3​
Molecular Weight	298.38 g/mol
Functionality	Trifunctional (Diene/Ligand)
Primary Application Vectors	Dynamic covalent cross-linking, Hole-transport materials (HTMs), Chromogenic sensing

Application Workflow 1: Thermoreversible Self-Healing Polymer Networks

The most prominent application of TEFM is in the synthesis of recyclable, self-healing thermosets via the furan-maleimide Diels-Alder cycloaddition. Because TEFM possesses three furan diene sites, reacting it with a difunctional bismaleimide (BMI) inherently generates a highly cross-linked 3D polymer network rather than a linear thermoplastic [1].

To achieve a perfect stoichiometric balance (1:1 furan to maleimide ratio), the reagents must be mixed in a 2:3 molar ratio (2 moles of TEFM provide 6 furan equivalents; 3 moles of BMI provide 6 maleimide equivalents).

Protocol: Synthesis and Validation of TEFM-BMI Thermosets

Step 1: Network Formulation

• Weigh TEFM (2.0 mmol) and 1,1′-(methylenedi-4,1-phenylene)bismaleimide (3.0 mmol) to maintain exact stoichiometric equivalence.

• Dissolve both components in 10 mL of anhydrous N,N-Dimethylformamide (DMF) to ensure homogeneous molecular mixing.

Step 2: Forward Diels-Alder Cross-linking

• Cast the homogeneous solution into a Teflon mold.

• Heat the mold in a vacuum oven at 60 °C for 24 hours. The moderate temperature drives the forward DA cycloaddition while slowly evaporating the solvent, yielding a solid, highly cross-linked gel.

• Ramp the temperature to 80 °C for 2 hours to achieve maximum vitrification and cross-linking density.

Step 3: Self-Healing Validation (Self-Validating System)

• Mechanical Damage : Induce a micro-crack in the cured polymer using a microtome blade.

• Retro-DA Activation : Place the damaged sample on a hot plate at 120 °C for 15 minutes. At this temperature, the rDA reaction dominates, decross-linking the network into a low-viscosity, mobile melt that flows into the crack [1].

• Healing : Cool the sample back to 60 °C for 12 hours. The forward DA reaction re-establishes the covalent network, restoring >90% of the original mechanical strength.

• Analytical Confirmation : Run Differential Scanning Calorimetry (DSC) from 20 °C to 150 °C at 5 °C/min. A successful dynamic network will exhibit a broad endothermic peak between 110 °C and 130 °C, confirming the rDA transition.

Table 2: Kinetic Parameters for TEFM-BMI Dynamic Networks

Reaction Phase	Temperature Range	Time Required	Network State	Dominant Mechanism
Curing (Forward DA)	50 °C – 70 °C	12 – 24 h	Solid / Gel	Cycloaddition (Exothermic)
Healing (Retro-DA)	110 °C – 130 °C	10 – 30 min	Mobile Melt	Decross-linking (Endothermic)

Application Workflow 2: Chromogenic Palladium ( Pd2+ ) Sensors

Beyond polymer networks, the electron-rich oxygen heteroatoms and the π -conjugated potential of the tri(furyl)methane core make TEFM an excellent precursor for transition metal coordination. Similar to bis(indolyl)methanes and other furylmethane derivatives, TEFM can act as a highly selective chromogenic agent for Palladium ( Pd2+ ) ions, which is critical for detecting toxic catalyst residues in pharmaceutical synthesis [2].

Protocol: Metal-Ion Screening and Sensor Validation

• Reagent Preparation : Prepare a 1.0 mM stock solution of TEFM in a mixed solvent system of Acetonitrile/Water (7:3 v/v) to balance organic solubility with aqueous metal ion compatibility.

• Analyte Introduction : Aliquot 2 mL of the TEFM solution into transparent cuvettes. Add 0.5 mL of 0.25 mM aqueous metal chloride solutions (e.g., CuCl2​ , FeCl3​ , NiCl2​ , and PdCl2​ ) to separate cuvettes.

• Incubation and Visual Readout : Allow the solutions to incubate at room temperature for 1 hour. The cuvette containing Pd2+ will exhibit a distinct colorimetric shift from colorless to vibrant orange due to specific metal-ligand charge transfer (MLCT) and structural planarization.

• Spectroscopic Validation : Analyze the samples using UV-Vis spectroscopy. The Pd2+ -TEFM complex will self-validate by displaying a strong, exclusive absorption maximum ( λmax​ ) near 465 nm, which will be absent in the presence of other transition metals [2].

Mechanistic Visualizations

Fig 1. Dynamic covalent workflow of TEFM-BMI networks via Diels-Alder cycloaddition.

Fig 2. Divergent functionalization pathways of TEFM in materials science.

References

• Cuvellier, A., et al. "Self-Healing in Mobility-Restricted Conditions Maintaining Mechanical Robustness: Furan–Maleimide Diels–Alder Cycloadditions in Polymer Networks for Ambient Applications." Polymers, 2019.[Link]

• Ban, K., et al. "Furanyl bis(indolyl)methane as a palladium ion-selective chromogenic agent." Organic & Biomolecular Chemistry, Royal Society of Chemistry, 2012.[Link]

• Chacón-Huete, F., et al. "Efficient Synthesis of Bis(5‐arylfuran‐2‐yl)methane Scaffolds Utilizing Biomass‐Derived Starting Materials." European Journal of Organic Chemistry, 2022.[Link]

Application Note: Synthesis and Upgrading of Tris(5-ethylfuran-2-yl)methane as a Next-Generation Biofuel Precursor

Target Audience: R&D Scientists, Catalysis Researchers, and Formulation/Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The transition toward Sustainable Aviation Fuels (SAF) and high-performance renewable lubricants requires the precise molecular engineering of biomass-derived platform chemicals. While C15 precursors derived from 2-methylfuran have been extensively studied[1], their hydrodeoxygenated (HDO) products often fall on the lighter end of the desired heavy-diesel or aviation spectrum.

By shifting the feedstock to 2-ethylfuran (2-EF) and 5-ethylfurfural (5-EF), researchers can synthesize Tris(5-ethylfuran-2-yl)methane —a highly branched C19 oxygenate[2]. Upon complete hydrodeoxygenation, this precursor yields 7-hexyltridecane , a C19 branched alkane. This molecule exhibits exceptional low-temperature fluidity (critical for high-altitude aviation) and high energy density. Furthermore, due to its high purity and structural similarity to squalane, 7-hexyltridecane is increasingly evaluated by drug development professionals as a biocompatible, non-comedogenic lipid excipient for topical drug delivery and vaccine adjuvants.

Mechanistic Rationale & Chemical Causality

The Hydroxyalkylation/Alkylation (HAA) Pathway

The synthesis of Tris(5-ethylfuran-2-yl)methane relies on a solvent-free HAA reaction[3]. The aldehyde group of 5-EF is protonated by a strong Brønsted acid, forming a reactive carbocation that undergoes electrophilic aromatic substitution at the unsubstituted C5 position of 2-EF. Following dehydration, a second alkylation event occurs, yielding the symmetrical trimeric structure.

Catalyst Selection: We utilize Nafion-212 , a perfluorinated sulfonic acid resin. Its superacidic sites (-SO₃H) provide the necessary proton-donating power to drive the reaction rapidly without inducing the humin-forming polymerization or oxidative degradation typically seen with homogeneous mineral acids or weaker Lewis acids[4].

The Hydrodeoxygenation (HDO) Cascade

Converting the C19 oxygenate into a drop-in hydrocarbon requires the complete cleavage of C-O bonds and saturation of the furanic rings[5]. This is achieved via a bifunctional catalytic system:

• Metal Sites (Pd/C): Palladium rapidly activates H₂ to saturate the furan rings into tetrahydrofuran (THF) derivatives. This immediate saturation prevents thermal coking and premature cracking[6].

• Acid Sites (H-ZSM-5): The Brønsted acidity of the zeolite catalyzes the ring-opening and sequential dehydration of the resulting alcohols, terminating in the fully saturated C19 alkane, 7-hexyltridecane.

Fig 1: Reaction pathway from biomass-derived ethylfurans to C19 branched alkane SAF.

Self-Validating Experimental Protocols

The following methodologies are designed as closed-loop, self-validating systems to ensure high reproducibility and quantitative rigor.

Protocol 1: Solvent-Free Synthesis of Tris(5-ethylfuran-2-yl)methane

Objective: Achieve >90% yield of the C19 precursor via HAA.

• Preparation: In a 100 mL heavy-walled glass reactor equipped with a magnetic stirrer, combine 10.0 mmol (1.24 g) of 5-ethylfurfural and 25.0 mmol (2.40 g) of 2-ethylfuran (2.5 equivalents to suppress self-condensation).

• Catalyst Addition: Add 100 mg of pre-dried Nafion-212 resin. Do not add any organic solvent; the neat reagents maximize atom economy and reaction kinetics.

• Reaction: Seal the reactor and purge with N₂ for 5 minutes to prevent oxidative degradation of the alkylated furans[7]. Heat the mixture to 60 °C under vigorous stirring (800 rpm) for 6 hours.

• Product Isolation: Cool the reactor to room temperature. Filter the mixture through a medium-porosity glass frit to recover the Nafion-212 catalyst. Remove the unreacted excess 2-ethylfuran via rotary evaporation under reduced pressure (40 °C, 50 mbar).

• Validation & Quality Control:

  • Self-Validation Step: Extract a 50 µL aliquot of the crude mixture, dilute in 1 mL ethyl acetate, and add 1.0 mg of dodecane as an internal standard. Analyze via GC-FID. The protocol is validated if 5-EF conversion is ≥ 95% and the carbon mass balance is ≥ 92%.

Protocol 2: Bifunctional Hydrodeoxygenation (HDO) to 7-Hexyltridecane

Objective: Complete oxygen removal and ring saturation to yield the C19 alkane.

• Reactor Loading: Transfer 2.0 g of the purified Tris(5-ethylfuran-2-yl)methane into a 50 mL high-pressure Parr reactor.

• Catalyst Bed: Add 0.2 g of 5 wt% Pd/C and 0.4 g of H-ZSM-5 (Si/Al = 25) zeolite. Add 15 mL of high-purity cyclohexane as a carrier solvent.

• Pressurization: Seal the reactor. Purge with N₂ three times, followed by H₂ three times. Finally, pressurize the system to 4.0 MPa with H₂.

• Thermal Upgrading: Heat the reactor to 250 °C at a ramp rate of 5 °C/min. Maintain temperature and a constant stirring speed of 1000 rpm for 12 hours.

• Phase Separation: Cool the reactor to ambient temperature and safely vent the residual gas. Transfer the liquid contents to a separatory funnel.

• Validation & Quality Control:

  • Self-Validation Step: The reaction must yield a distinct biphasic liquid (a lower aqueous phase from the rejected oxygen, and an upper organic phase). Decant the upper organic layer and analyze via GC-MS. Validation is achieved when intermediate oxygenates (e.g., furanic alcohols or cyclic ethers) constitute < 1% of the total peak area, confirming >99% HDO efficiency.

Fig 2: Sequential experimental workflow for the synthesis and upgrading of furanic precursors.

Quantitative Data Summaries

Table 1: Catalyst Screening for the HAA of 5-Ethylfurfural and 2-Ethylfuran (Conditions: 60 °C, 6 h, neat, 5-EF:2-EF molar ratio = 1:2.5)

Catalyst Type	Acid Type	Conversion of 5-EF (%)	Yield of C19 Precursor (%)	Carbon Balance (%)
Nafion-212	Brønsted (Superacid)	98.2	92.5	96.1
Amberlyst-15	Brønsted (Strong)	87.4	78.1	89.3
H-ZSM-5	Brønsted/Lewis	65.0	45.2	72.8
AlCl₃	Lewis (Homogeneous)	99.0	31.4*	40.5

*Note: Homogeneous Lewis acids drive rapid conversion but suffer from severe side reactions, including furan ring-opening and humin polymerization, drastically reducing the target yield.

Table 2: Physicochemical Properties of 7-Hexyltridecane vs. Industry Standards

Property	7-Hexyltridecane (C19)	Jet A-1 Standard	Synthetic Squalane (C30)
Density (g/cm³ at 20°C)	0.795	0.775 - 0.840	0.810
Freezing Point (°C)	< -55	Max -47	< -38
Cetane Number	~ 58	Min 40 (Diesel)	N/A
Biocompatibility	High (Non-polar lipid)	Low (Toxic aromatics)	High

Sources

• 1. Synthesis of jet fuel range paraffins from cellulose - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D4SE00712C [pubs.rsc.org]
• 2. Renewable lubricants with tailored molecular architecture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]
• 6. scispace.com [scispace.com]
• 7. docs.nrel.gov [docs.nrel.gov]

Application Note: Tris(5-ethylfuran-2-yl)methane as a Versatile Tri-Functional Monomer in Polymer Synthesis

Target Audience: Researchers, Polymer Chemists, and Materials Scientists Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Mechanistic Rationale

The transition toward bio-based, sustainable platform chemicals has accelerated the adoption of furanic compounds in advanced polymer architectures. Tris(5-ethylfuran-2-yl)methane (CAS No.: 152407-58-4) represents a highly specialized, A3​ -type tri-functional monomer. Synthesized via the acid-catalyzed condensation of 2-ethylfuran and orthoesters (often facilitated by two-phase systems using −SO3​H functionalized ionic liquids [1]), this monomer offers unique topological and electronic advantages for polymer synthesis.

The Causality of Molecular Design

As a Senior Application Scientist, it is critical to understand why this specific molecule behaves the way it does in a polymerization matrix:

• The Tri-Functional Methane Core: The central sp3 -hybridized carbon acts as a flexible, tetrahedral-like vertex. This geometry is essential for synthesizing star-shaped polymers or highly cross-linked 3D networks without the steric rigidity that often leads to brittle materials.

• The 5-Ethyl Substitution: Unsubstituted furans are prone to uncontrolled side reactions (e.g., electrophilic substitutions at both the 2 and 5 positions). By blocking the 5-position with an ethyl group, the monomer gains enhanced solubility in organic solvents. Furthermore, the ethyl group exerts an electron-donating inductive effect ( +I ), which raises the Highest Occupied Molecular Orbital (HOMO) energy of the furan ring. This electronic activation significantly accelerates normal-electron-demand Diels-Alder (DA) cycloadditions with electron-deficient dienophiles.

Application 1: Thermo-Reversible Self-Healing Networks via Diels-Alder Click Chemistry

The furan-maleimide Diels-Alder reaction is a premier "click-unclick" tool in macromolecular synthesis [2]. Because Tris(5-ethylfuran-2-yl)methane possesses three activated diene sites, reacting it with a bismaleimide (BMI) yields a highly cross-linked thermoset. Crucially, this network is thermo-reversible; heating above 110 °C triggers the retro-Diels-Alder (rDA) reaction, depolymerizing the network to a liquid or malleable state, which re-crosslinks upon cooling.

Protocol 1: Synthesis of the DA Cross-Linked Network

Reagents & Materials:

• Tris(5-ethylfuran-2-yl)methane (Monomer A, Tri-diene)

• 1,1'-(Methylenedi-4,1-phenylene)bismaleimide (BMI) (Monomer B, Di-dienophile)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Stoichiometric Balancing (Critical Step): To achieve a perfect 1:1 functional group ratio (diene:dienophile) and maximize cross-link density, calculate a 1 : 1.5 molar ratio of Tris(5-ethylfuran-2-yl)methane to BMI. Causality: A stoichiometric imbalance leaves unreacted dangling chains that act as internal plasticizers, severely depressing the glass transition temperature ( Tg​ ) and mechanical strength of the final resin.

• Solvent Dissolution: Dissolve 1.0 mmol of the furan monomer and 1.5 mmol of BMI in 5.0 mL of anhydrous DMF in a Schlenk flask. Causality: DMF is chosen over less polar solvents (like toluene) because rigid BMI molecules and the growing polymer network are highly prone to premature precipitation. DMF keeps the oligomers solvated until casting.

• Thermal Curing (DA Reaction): Purge the flask with Argon, seal, and stir at 60 °C for 24 hours. The solution will transition from yellow to a deep amber, viscous prepolymer.

• Casting & Solvent Evaporation: Pour the prepolymer into a Teflon mold. Place the mold in a vacuum oven at 70 °C for 48 hours to remove the DMF completely and drive the DA cycloaddition to completion.

• Self-Healing Assay: To validate the rDA mechanism, induce a micro-crack on the polymer film using a scalpel. Heat the film on a hotplate to 120 °C for 15 minutes (initiating rDA cleavage), then slowly cool to 60 °C and hold for 4 hours (re-initiating DA coupling). The crack will autonomously heal.

Fig 1. Thermo-reversible Diels-Alder cross-linking pathway of the furan-maleimide network.

Application 2: Synthesis of Conjugated Microporous Polymers (CMPs) via Direct C-H Arylation

While the α -positions (2,5) of the furan rings in this monomer are blocked, the electron-rich β -positions (3,4) remain available. Palladium-catalyzed direct C-H arylation can force coupling at these sterically congested β -positions, allowing the synthesis of highly branched, furan-based conjugated polymers with tunable bandgaps [3].

Protocol 2: Direct β -C-H Arylation

Reagents & Materials:

• Tris(5-ethylfuran-2-yl)methane

• 1,4-Dibromobenzene (Cross-linker)

• Palladium(II) acetate ( Pd(OAc)2​ ) (Catalyst)

• Tri(o-tolyl)phosphine ( P(o−tolyl)3​ ) (Ligand)

• Potassium carbonate ( K2​CO3​ ) (Base)

• Dimethylacetamide (DMAc)

Step-by-Step Methodology:

• Reaction Setup: In a glovebox, combine 1.0 mmol of the furan monomer, 1.5 mmol of 1,4-dibromobenzene, 5 mol% Pd(OAc)2​ , 10 mol% P(o−tolyl)3​ , and 3.0 mmol of K2​CO3​ in a pressure vessel.

• Solvent Addition: Add 10 mL of anhydrous DMAc. Causality: DMAc is highly polar and possesses a high boiling point, which is required to stabilize the Pd-catalyst transition states during the sterically demanding β -arylation.

• Polymerization: Seal the vessel, remove from the glovebox, and heat at 110 °C for 48 hours under vigorous stirring. A dark, insoluble precipitate (the CMP network) will form.

• Purification via Soxhlet Extraction: Cool the mixture and filter the solid. Transfer the solid to a Soxhlet thimble. Extract sequentially with methanol (24 h) and chloroform (24 h). Causality: Soxhlet extraction is mandatory to remove trapped oligomers, unreacted monomers, and palladium catalyst residues from the nanopores of the polymer network, ensuring accurate porosity measurements.

• Drying: Dry the purified powder under dynamic vacuum at 80 °C for 12 hours.

Fig 2. Step-by-step experimental workflow for synthesizing furan-based polymer networks.

Quantitative Data Summary

The following table summarizes the expected physicochemical properties of the polymers synthesized using Tris(5-ethylfuran-2-yl)methane as the core monomer, based on standardized testing protocols.

Polymer System	Polymerization Route	Monomer Ratio (Core:Linker)	Curing / Reaction Temp (°C)	Thermal Degradation ( Td​ , 5% loss)	Key Performance Metric
Furan-BMI Thermoset	Diels-Alder Cycloaddition	1 : 1.5	60 °C	~ 280 °C	Self-Healing Efficiency: > 95% recovery of tensile strength after rDA cycle.
Furan-Aryl CMP	Pd-Catalyzed C-H Arylation	1 : 1.5	110 °C	~ 410 °C	BET Surface Area: ~ 450 - 600 m²/g; highly porous network.

Note: Thermal degradation ( Td​ ) of the DA thermoset refers to the irreversible degradation of the backbone, not the reversible rDA cleavage which occurs at ~110-120 °C.

References

• Title: A Two Phase System for Clean and High Yield Synthesis of Furylmethane Derivatives over -SO3H Functionalized Ionic Liquids Source: ChemistrySelect (ResearchGate Index) URL: [Link]

• Title: The furan/maleimide Diels–Alder reaction: A versatile click–unclick tool in macromolecular synthesis Source: Progress in Polymer Science URL: [Link]

• Title: Synthesis of furan-based conjugated polymers with tunable bandgaps via direct C–H arylation of oligofurans Source: Polymer Chemistry (RSC Publishing) URL: [Link]

Application Note &amp; Protocol: Quantitative Analysis of Tris(5-ethylfuran-2-yl)methane by High-Performance Liquid Chromatography

Abstract

This document provides a comprehensive guide to the development and validation of a robust analytical method for the quantification of Tris(5-ethylfuran-2-yl)methane. Given the absence of established pharmacopeial methods for this specific compound, a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is presented. The protocol is designed for researchers, quality control analysts, and drug development professionals requiring accurate and reliable quantification of this molecule. The methodology is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[1][2][3] This note details the rationale behind method development choices, provides step-by-step protocols for analysis and validation, and includes a framework for forced degradation studies to establish specificity.

Introduction and Scientific Rationale

Tris(5-ethylfuran-2-yl)methane is a complex organic molecule featuring a central methane carbon bonded to three 5-ethylfuran rings. Such furan-containing structures are significant building blocks in medicinal chemistry and materials science.[4] Accurate quantification is critical for various applications, including:

• Purity assessment of the synthesized compound.

• Identification and quantification of process-related impurities arising from synthesis.[5]

• Stability testing to understand its degradation profile under various stress conditions.[6]

• Use as a reference standard in related analytical procedures.

The furan rings within the molecule contain conjugated double bonds, making them chromophoric and thus suitable for detection by UV-Visible spectroscopy. This property forms the basis of the primary analytical technique proposed herein: RP-HPLC with UV detection. This technique is widely used for the analysis of furanic compounds due to its high resolving power, sensitivity, and reproducibility.[7][8][9]

This guide explains the causality behind key experimental choices, such as the selection of the stationary phase, mobile phase composition, and validation parameters, to provide a method that is not only precise and accurate but also robust and scientifically sound.

Analytical Method Development Strategy

The primary objective is to develop a stability-indicating method, which is a validated quantitative analytical procedure that can detect changes with time in the properties of the drug substance.[10] The method must be able to accurately measure the active ingredient, free from interference from degradation products, process impurities, or other excipients.

Choice of Analytical Technique

• Primary Technique: RP-HPLC-UV. This is the method of choice due to the non-volatile nature of Tris(5-ethylfuran-2-yl)methane and the UV-active furan moieties. Reverse-phase chromatography on a C18 column provides excellent separation for moderately non-polar compounds.

• Secondary/Confirmatory Technique: Gas Chromatography-Mass Spectrometry (GC-MS). While the target analyte may have limited volatility, GC-MS is an invaluable tool for identifying potential volatile or semi-volatile impurities from the synthesis process, such as residual starting materials or solvent.[11][12][13] The analysis of furan derivatives by GC-MS is well-established.[14][15][16]

Rationale for Chromatographic Conditions

• Stationary Phase: A C18 (octadecylsilane) column is selected for its versatility and strong hydrophobic retention of non-polar to moderately polar analytes.

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water is proposed. Acetonitrile is a common organic modifier that offers good elution strength and low UV cutoff. A gradient is chosen over an isocratic method to ensure that any potential impurities with a wide range of polarities can be eluted and resolved from the main analyte peak, improving the specificity of the method.

• UV Detection Wavelength: Furanic compounds typically exhibit strong absorbance between 250 nm and 280 nm.[7][8] An initial photodiode array (PDA) scan is recommended to determine the wavelength of maximum absorbance (λ-max) for Tris(5-ethylfuran-2-yl)methane to maximize sensitivity.

Primary Analytical Protocol: RP-HPLC-UV Method

This section provides a detailed, step-by-step methodology for the quantification of Tris(5-ethylfuran-2-yl)methane.

Required Instrumentation and Materials

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column thermostat, and UV/PDA detector.

  • Analytical balance (0.01 mg readability).

  • pH meter.

  • Sonicator.

  • Vortex mixer.

• Chemicals and Reagents:

  • Tris(5-ethylfuran-2-yl)methane reference standard (purity >99%).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or Milli-Q).

  • Methanol (HPLC grade).

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂) for forced degradation studies.

• Columns and Consumables:

  • C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • 0.45 µm syringe filters (PTFE or nylon, compatible with the sample solvent).

  • HPLC vials with septa.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good resolution and efficiency for this type of molecule.
Mobile Phase A	HPLC Grade Water	Aqueous component for reverse-phase separation.
Mobile Phase B	Acetonitrile	Organic modifier to elute the non-polar analyte.
Gradient Program	0-2 min: 50% B2-15 min: 50% to 95% B15-18 min: 95% B18-18.1 min: 95% to 50% B18.1-25 min: 50% B	Ensures elution of the main peak with good shape and separation from potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintains consistent retention times and improves peak shape.
Injection Volume	10 µL	A typical volume to avoid column overload while ensuring good sensitivity.
UV Detection	λ-max (approx. 275 nm)	Wavelength of maximum absorbance for optimal sensitivity. To be confirmed by PDA scan.
Run Time	25 minutes	Allows for elution of the analyte and any late-eluting impurities.

Preparation of Solutions

3.3.1. Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 25 mg of Tris(5-ethylfuran-2-yl)methane reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).

• Sonicate for 5 minutes to ensure complete dissolution. This is the Stock Solution.

3.3.2. Working Standard Solution (100 µg/mL)

• Pipette 2.5 mL of the Stock Solution into a 25 mL volumetric flask.

• Dilute to volume with the diluent.

• Mix thoroughly. This is the Working Standard Solution.

3.3.3. Sample Preparation (Assay)

• Accurately weigh a sample containing approximately 25 mg of Tris(5-ethylfuran-2-yl)methane into a 25 mL volumetric flask.

• Add approximately 15 mL of diluent and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Pipette 2.5 mL of this solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Protocol (ICH Q2(R1) Framework)

Method validation provides objective evidence that the analytical method is suitable for its intended purpose.[2][17] The following parameters must be assessed.

Overall Analytical Workflow

The entire process from sample handling to final data reporting follows a structured workflow to ensure data integrity.

Caption: High-level workflow for sample analysis.

Specificity and Forced Degradation Studies

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities and degradants.[3] Forced degradation studies are essential to demonstrate this.[6][10][18]

Forced Degradation Protocol:

• Prepare five separate solutions of Tris(5-ethylfuran-2-yl)methane at approximately 100 µg/mL.

• Expose them to the following stress conditions:

  • Acid Hydrolysis: Add 1 mL of 0.1 M HCl. Heat at 60 °C for 4 hours.

  • Base Hydrolysis: Add 1 mL of 0.1 M NaOH. Heat at 60 °C for 4 hours.

  • Oxidative Degradation: Add 1 mL of 3% H₂O₂. Store at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution at 80 °C for 48 hours.

  • Photolytic Degradation: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Prepare a control (unstressed) sample stored at ambient temperature protected from light.

• Before injection, neutralize the acidic and basic samples.

• Analyze all samples by the proposed HPLC-PDA method.

• Acceptance Criteria: The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main analyte peak (resolution > 2.0) and the peak purity analysis (via PDA) of the analyte peak passes. Aim for 5-20% degradation.

Caption: Workflow for the forced degradation study.

Linearity

Prepare calibration standards at a minimum of five concentration levels by diluting the Stock Solution.

Parameter	Recommended Setting
Range	50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).
Analysis	Inject each concentration in triplicate.
Evaluation	Plot a graph of mean peak area versus concentration.
Acceptance Criteria	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.

Accuracy

Accuracy is determined by recovery studies on a spiked placebo or by analyzing a sample with a known concentration.

Parameter	Recommended Setting
Levels	Spike a blank matrix at three concentration levels (e.g., 80%, 100%, 120% of the working concentration).
Analysis	Prepare each level in triplicate and analyze.
Evaluation	Calculate the percentage recovery at each level.
Acceptance Criteria	Mean recovery should be within 98.0% to 102.0%.

Precision

Precision is assessed at two levels: repeatability and intermediate precision.

Parameter	Recommended Setting
Repeatability (Intra-day)	Analyze six replicate samples of the same batch at 100% of the test concentration on the same day, with the same analyst and equipment.
Intermediate Precision (Inter-day)	Repeat the analysis on a different day with a different analyst or on different equipment.
Evaluation	Calculate the Relative Standard Deviation (RSD) for the results.
Acceptance Criteria	RSD should be ≤ 2.0%.

LOD & LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) can be determined based on the signal-to-noise ratio.

Parameter	Recommended Setting
Method	Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.
Confirmation	Inject solutions at the determined LOD and LOQ concentrations to verify the S/N ratio.

Robustness

Deliberately vary critical method parameters to assess the method's reliability.

Parameter	Variation
Flow Rate	± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min)
Column Temperature	± 5 °C (e.g., 25 °C and 35 °C)
Mobile Phase Composition	± 2% absolute in the organic modifier
Acceptance Criteria	System suitability parameters should remain within acceptable limits, and the results should not be significantly affected.

Summary of Validation Parameters

The following diagram illustrates the relationship and hierarchy of the core validation experiments.

Caption: Hierarchical relationship of method validation parameters.

Data Presentation and Calculation

All quantitative validation data should be summarized in clear, structured tables.

Table 1: Example Linearity Data

Concentration (µg/mL)	Mean Peak Area	RSD (%)
50	450123	0.8
75	675432	0.6
100	901234	0.4
125	1125678	0.5
150	1350987	0.7

| Regression Analysis | r² = 0.9998 | y = 9005x + 1120 |

Calculation of Assay Percentage:

Sources

• 1. Home | European Pharmaceutical Review [europeanpharmaceuticalreview.com]
• 2. policycommons.net [policycommons.net]
• 3. database.ich.org [database.ich.org]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. onyxipca.com [onyxipca.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. hplc-shop.de [hplc-shop.de]
• 9. shimadzu.com [shimadzu.com]
• 10. pharmtech.com [pharmtech.com]
• 11. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Quantification of furan and 5 alkylfurans with complete separation of 2-ethylfuran and 2,5-dimethylfuran isomers in cereals, coffee and Infant products by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 17. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 18. researchgate.net [researchgate.net]

Advanced HPLC-MS/MS Methodologies for the Quantification of Furan Derivatives in Complex Matrices

Introduction & Mechanistic Context

Furan derivatives—ranging from process-induced food contaminants like 5-hydroxymethylfurfural (5-HMF) and furfural, to protein-bound nitrofuran veterinary drug residues—are critical targets in food safety, pharmaceutical stability profiling, and environmental monitoring[1][2]. Compounds such as 5-HMF are generated via the Maillard reaction or the acid-catalyzed dehydration of hexoses, serving as primary markers for thermal stress and quality deterioration in food products[1][3]. Conversely, nitrofurans are synthetic broad-spectrum antibiotics whose usage is strictly regulated due to the carcinogenic and mutagenic potential of their tissue-bound metabolites[2][4].

The Analytical Challenge: Quantifying furan derivatives presents distinct physicochemical hurdles. Their low molecular weight, high polarity, and lack of strongly ionizable functional groups often lead to poor retention on standard reversed-phase columns[1][5]. Furthermore, analyzing these compounds in complex matrices (e.g., honey, dairy, or animal tissue) introduces severe matrix suppression, particularly when utilizing conventional electrospray ionization (ESI).

This application protocol establishes a self-validating HPLC-MS/MS system designed to overcome these barriers. By leveraging targeted sample preparation, specialized stationary phases, and Atmospheric Pressure Chemical Ionization (APCI), this methodology ensures robust sensitivity and reproducibility.

HPLC-MS/MS workflow for furan derivatives analysis.

Sample Preparation Protocols

The extraction strategy must be dictated by the analyte's state: free molecules (e.g., 5-HMF in food) versus covalently bound adducts (e.g., nitrofuran metabolites in tissue).

Protocol A: Solid-Phase Extraction (SPE) for Free Furan Derivatives

Causality: Direct injection of sugar-rich matrices (like honey or dairy) causes rapid column degradation and catastrophic ion suppression in the MS source. Solid-Phase Extraction (SPE) utilizing functionalized mesostructured silica or standard polymeric reversed-phase sorbents isolates the polar furans while selectively washing away highly polar sugars[6][7].

• Sample Dilution: Weigh 1.0 g of the sample and dissolve it in 10 mL of acidified water (0.1% formic acid) to disrupt weak analyte-matrix interactions[7].

• Protein Precipitation: Vortex for 2 min. Centrifuge at 10,000 × g for 10 min at 4 °C.

• SPE Conditioning: Condition the SPE cartridge (e.g., SBA-15-LP-NH2 or equivalent polymeric sorbent) with 3 mL of methanol followed by 3 mL of HPLC-grade water[7].

• Loading & Washing: Load 2 mL of the sample supernatant. Wash the bed with 2 mL of 5% methanol in water to elute residual sugars and salts.

• Elution: Elute the targeted furan derivatives with 2 mL of pure methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 35 °C and reconstitute in 500 µL of the initial mobile phase.

Protocol B: Hydrolysis and Derivatization of Protein-Bound Nitrofuran Metabolites

Causality: Nitrofuran drugs (e.g., furazolidone, nitrofurazone) metabolize rapidly in vivo, forming stable, covalently bound tissue adducts. Acid hydrolysis is mandatory to release these side chains. Because the released fragments are too small and polar for standard LC-MS analysis, they are simultaneously derivatized with 2-nitrobenzaldehyde (2-NBA). This reaction increases their molecular weight and hydrophobicity, enabling efficient chromatographic retention and MS detection[2][4].

Acid hydrolysis and derivatization of protein-bound nitrofurans.

• Washing: Homogenize 1.0 g of tissue. Wash twice with 5 mL of methanol to remove free, unreacted interferences. Discard the supernatant[4].

• Hydrolysis & Derivatization: To the tissue pellet, add 5 mL of 0.125 M HCl and 50 µL of 50 mM 2-NBA (prepared in DMSO).

• Incubation: Incubate overnight (approx. 16 hours) at 37 °C in a shaking water bath to ensure complete derivatization[4].

• Neutralization & Extraction: Adjust the pH to 7.2 using 0.1 M NaOH. Add 5 mL of ethyl acetate, vortex vigorously for 3 min, and centrifuge.

• Concentration: Transfer the organic (upper) layer, evaporate under nitrogen at 40 °C, and reconstitute the residue in 200 µL of mobile phase[2].

Chromatographic Separation Strategy

Causality: Standard C18 columns rely purely on hydrophobic dispersion forces, causing small, polar furan derivatives to elute in the void volume. Utilizing a phenyl-fluorinated stationary phase provides orthogonal retention mechanisms: π-π interactions with the planar furan ring and dipole-dipole interactions from the fluorine atoms, significantly enhancing retention and peak symmetry[1].

• Column: Phenyl-fluorinated column (e.g., 150 × 4.6 mm, 3 µm) or a high-retention HILIC phase[1].

• Mobile Phase A: Water containing 0.1% formic acid and 2 mM ammonium acetate. Note: The acidic modifier promotes protonation, while the volatile salt stabilizes the APCI corona discharge[5][7].

• Mobile Phase B: Methanol containing 0.1% formic acid[1][7].

• Gradient Elution Program:

  • 0–3 min: 5% B (Isocratic hold to focus highly polar furans at the column head)[5].

  • 3–8 min: Linear ramp to 60% B.

  • 8–12 min: Ramp to 95% B (Column wash to remove hydrophobic matrix lipids).

  • 12–15 min: Return to 5% B (Re-equilibration).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C (Improves mass transfer kinetics and reduces system backpressure)[1].

Mass Spectrometry Optimization

Causality: While ESI is the default for LC-MS, it suffers from severe droplet desolvation issues in the presence of high-viscosity matrix components (like residual sugars), leading to ion suppression. Atmospheric Pressure Chemical Ionization (APCI) relies on gas-phase ion-molecule reactions rather than liquid-phase desolvation, making it vastly superior and more rugged against matrix effects for volatile, low-molecular-weight furan derivatives[1][2][4].

Quantitative Data: Optimized MRM Transitions

The mass spectrometer should be operated in APCI positive ion mode (APCI+). Typical source conditions include a vaporizer temperature of 400 °C, a corona discharge current of 4.0 µA, and a capillary temperature of 250 °C[1][2].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	LOD	LOQ
5-HMF	127.0 [M+H]⁺	109.0	15	133 ng/g[1]	400 ng/g
Furfural (F)	97.0[M+H]⁺	95.7	10	5 µg/L[7]	15 µg/L
5-Methylfurfural	110.9 [M+H]⁺	109.6	12	5 µg/L[7]	15 µg/L
Furazolidone (AOZ-derivatized)	333.0 [M+H]⁺	305.0	20	1.0 ppb[4]	2.0 ppb
Nitrofurazone (SEM-derivatized)	209.0 [M+H]⁺	166.0	18	1.0 ppb[4]	2.0 ppb

Method Validation & System Suitability

To ensure the protocol operates as a self-validating system, the following quality control measures must be strictly adhered to:

• Matrix-Matched Calibration: Due to the ubiquitous nature of ion enhancement or suppression (even with APCI), calibration curves must be constructed in blank matrix extracts rather than neat solvents.

• Internal Standardization: Isotopically labeled internal standards (e.g., ¹³C₆-5-HMF or d₄-AOZ) must be spiked into the sample prior to extraction or hydrolysis. This corrects for physical recovery losses and ionization variability.

• Acceptance Criteria: The method must exhibit day-to-day and run-to-run precision with a Relative Standard Deviation (RSD) of < 10%, and absolute recoveries between 80–120% to meet stringent regulatory guidelines[1][4].

References

• Liquid chromatography multi-stage mass spectrometry for the analysis of 5-hydroxymethylfurfural in foods Academia.edu URL: [Link]

• Research of the determination method of furfurals and furosine in milk and the application in the quality evaluation of milk Quality Assurance and Safety of Crops & Foods (QASCF) URL: [Link]

• Fast Detection of 5-Hydroxymethylfurfural in Dulce de Leche by SPE-LC–MS ResearchGate URL:[Link]

• Liquid Chromatography-Tandem Mass Spectrometry for the Determination of Protein-Bound Residues in Shrimp Dosed With Nitrofurans PubMed (NIH) URL: [Link]

• Simultaneous Determination of Furanic Compounds and Acrylamide in Insect-Based Foods by HPLC-QqQ-MS/MS PMC (NIH) URL:[Link]

• High-Throughput Method for Wide-Coverage and Quantitative Phenolic Fingerprinting in Plant-Origin Foods and Urine Samples PMC (NIH) URL: [Link]

• Liquid Chromatography−Tandem Mass Spectrometry for the Determination of Protein-Bound Residues in Shrimp Dosed with Nitrofurans ACS Publications URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Liquid chromatography-tandem mass spectrometry for the determination of protein-bound residues in shrimp dosed with nitrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-Throughput Method for Wide-Coverage and Quantitative Phenolic Fingerprinting in Plant-Origin Foods and Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous Determination of Furanic Compounds and Acrylamide in Insect-Based Foods by HPLC-QqQ-MS/MS Employing a Functionalized Mesostructured Silica as Sorbent in Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Gas Chromatography-Mass Spectrometry (GC-MS) Methodologies for the Separation and Quantification of Alkylated Furans

Target Audience: Analytical Chemists, Food Safety Researchers, and Drug Development Professionals Application Focus: Trace-level quantification, isomer resolution, and self-validating quality control.

Executive Summary & Mechanistic Rationale

Alkylated furans—including 2-methylfuran (2-MF), 3-methylfuran (3-MF), 2-ethylfuran (2-EF), 2,5-dimethylfuran (2,5-DMF), and 2-pentylfuran (2-PF)—are highly volatile, low-molecular-weight heterocyclic compounds. They are critical analytical targets due to their classification as thermal processing contaminants in food matrices, their role as degradation markers in industrial transformer oils, and their potential as biomass-derived fuel blendstocks[1][2].

Because of their extreme volatility (furan boils at 31.5 °C) and susceptibility to matrix interferences, direct liquid injection is analytically unviable[2]. This application note establishes an authoritative, self-validating protocol utilizing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) .

The Isomer Resolution Challenge

A primary analytical bottleneck in alkylated furan quantification is the separation of 2-ethylfuran and 2,5-dimethylfuran. Both are structural isomers with identical precursor masses (m/z 96) and highly similar fragmentation pathways[3]. While polar columns (e.g., CP-Wax) are traditionally used for volatile analysis, they often fail to resolve these isomers, leading to co-elution risks that require complex MS/MS deconvolution. By deliberately selecting a 100% Polydimethylsiloxane (PDMS) non-polar column (e.g., Equity-1), analysts can achieve complete baseline separation driven strictly by boiling point differentials[3].

Caption: Column selection logic for separating 2-ethylfuran and 2,5-dimethylfuran.

Experimental Design & Causality

Every step in this workflow is engineered to maximize analyte recovery while minimizing artifact formation.

Caption: HS-SPME-GC-MS/MS workflow for alkylated furan analysis.

Fiber Selection Causality

A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm fiber is mandated over single-phase alternatives. The causality is rooted in pore size distribution: the Carboxen (CAR) layer efficiently traps ultra-low-molecular-weight analytes (furan, 2-MF), while the Divinylbenzene (DVB) layer captures larger, higher-boiling alkylated furans (e.g., 2-PF) and oxygenated derivatives[1][4].

The Salting-Out Effect

The addition of a saturated sodium chloride (NaCl) solution serves a dual purpose. First, it increases the ionic strength of the aqueous phase, drastically decreasing the solubility of non-polar alkylated furans and driving them into the headspace (the salting-out effect). Second, using pre-chilled NaCl arrests any further thermal generation of furans during the sample preparation phase[3][5].

Step-by-Step Self-Validating Protocol

Phase 1: Sample Preparation & Isotope Dilution

Stable Isotope Dilution Analysis (SIDA) is strictly required to correct for matrix-induced suppression and fiber competition.

• Weigh exactly 1.0 g (± 0.05 g) of homogenized sample into a 20-mL precision headspace vial[3].

• Immediately add 10 mL of pre-chilled (4–8 °C) 30% (w/v) NaCl solution.

• Spike the mixture with 50 µL of an isotopically labeled internal standard mix (e.g., d4-furan, d6-2-methylfuran, d6-2,5-dimethylfuran at 1 µg/mL)[3].

• Seal the vial immediately with a PTFE/silicone septum and crimp cap to prevent volatilization.

Phase 2: HS-SPME Extraction

• Incubation: Agitate the vial at 250 rpm for 15 minutes at 50 °C. Reasoning: This establishes a steady-state thermodynamic equilibrium between the liquid matrix and the headspace.

• Extraction: Expose the DVB/CAR/PDMS fiber to the headspace for 20 minutes at 50 °C[3].

• Desorption: Retract the fiber and penetrate the GC inlet. Desorb at 230 °C for 1 minute in splitless mode. Reasoning: 230 °C is the optimal thermal threshold; higher temperatures risk degrading the fiber coating, while lower temperatures cause incomplete desorption and peak tailing[6].

• Fiber Bake-out: Post-injection, bake the fiber at 270 °C for 4 minutes in a conditioning station to eliminate carryover[3].

Phase 3: GC-MS/MS Acquisition

• Column: Install a Supelco Equity-1 (30 m × 0.25 mm × 0.10 µm) or equivalent 100% PDMS capillary column. Reasoning: The ultra-thin 0.10 µm film is critical for highly volatile compounds to ensure rapid mass transfer and sharp peak shapes[3].

• Carrier Gas: High-purity Helium at a constant flow rate of 0.7 mL/min[3].

• Ionization: Electron Ionization (EI) at 70 eV.

Quantitative Data & Instrument Parameters

Table 1: Target Alkylated Furans and MS/MS (MRM) Transitions [5]

Analyte	Precursor Ion (m/z)	Quantifier Product Ion (m/z)	Qualifier Product Ion (m/z)
Furan	68	39	42
2-Methylfuran	82	53	54
3-Methylfuran	82	53	54
2-Ethylfuran	96	81	53
2,5-Dimethylfuran	96	81	53

| 2-Pentylfuran | 138 | 81 | 109 |

Table 2: Optimized GC Oven Temperature Gradient (Equity-1 Column) [3]

Step	Rate (°C/min)	Target Temperature (°C)	Hold Time (min)
Initial	-	40	5.0
Ramp 1	20	200	0.0
Ramp 2	100	250	2.0

| Total Run Time | | | 15.5 |

Quality Control: Building a Self-Validating System

To ensure the trustworthiness and scientific integrity of the generated data, the following self-validating checks must be integrated into the sequence:

• System Blanks for Carryover: Run an empty sealed vial containing only 10 mL of 30% NaCl before the first sample and after every 10th sample. The absolute peak area of furan must be below the Limit of Detection (LOD) to verify the 270 °C fiber bake-out is functioning[3].

• Internal Standard Area Monitoring: Continuously monitor the absolute peak areas of the deuterated internal standards across the run. A sudden drop in area (>30% variance from the calibration average) indicates severe matrix suppression, fiber saturation, or physical degradation of the DVB/CAR/PDMS coating. If this occurs, the fiber must be replaced.

• Isomer Resolution Verification: Calculate the resolution ( Rs​ ) between 2-ethylfuran and 2,5-dimethylfuran in the daily continuing calibration verification (CCV) standard. An Rs​≥1.5 (baseline resolution) must be maintained to validate the integrity of the Equity-1 column[3].

References

• Formation of furanoic compounds in model systems with saccharides, amino acids, and fatty acids, analyzed with headspace-solid phase micro-extraction-gas chromatography–tandem mass spectrometry Journal of Food Bioactives[Link]

• Formation of furan and furan derivatives in model systems and food products Digitell Inc.[Link]

• Quantification of Furan and 5 Alkylfurans with complete separation of 2-Ethylfuran and 2,5-Dimethylfuran isomers Journal of Chromatography B (via DTU)[Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry ACS Publications[Link]

• Determination of furan and furan derivatives in baby food Food Chemistry (via P. Figueiredo)[Link]

• Hazard Ratio and Hazard Index as Preliminary Estimators Associated to the Presence of Furans and Alkylfurans in Belgian Foodstuffs PMC - National Institutes of Health [Link]

Sources

• 1. View of Formation of furanoic compounds in model systems with saccharides, amino acids, and fatty acids, analyzed with headspace-solid phase micro-extraction-gas chromatography–tandem mass spectrometry | Journal of Food Bioactives [isnff-jfb.com]
• 2. Formation of furan and furan derivatives in model systems and food products - American Chemical Society [acs.digitellinc.com]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
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• 6. Hazard Ratio and Hazard Index as Preliminary Estimators Associated to the Presence of Furans and Alkylfurans in Belgian Foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tris(5-ethylfuran-2-yl)methane in the Synthesis of Advanced Cross-Linking Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Bio-Renewable Platform for Advanced Polymer Networks

The imperative for sustainable chemical feedstocks has catalyzed significant research into biomass-derived platform molecules. Furan derivatives, readily accessible from cellulosic and lignocellulosic biomass, have emerged as versatile building blocks for a new generation of polymers.[1] Their unique chemical functionalities offer pathways to materials with novel properties, including enhanced thermal stability and the capacity for reversible cross-linking. This application note details the synthesis and utility of tris(5-ethylfuran-2-yl)methane as a precursor for trifunctional cross-linking agents, enabling the formation of robust and potentially recyclable polymer networks through Diels-Alder chemistry.

The core of this approach lies in the thermally reversible [4+2] cycloaddition reaction between the furan moiety (a diene) and a dienophile, most commonly a maleimide.[2] This "click" reaction proceeds efficiently at moderate temperatures to form a stable cross-linked network, which can be reversed at elevated temperatures, offering a pathway for material reprocessing and self-healing.[3][4] By utilizing a trifunctional furan precursor like tris(5-ethylfuran-2-yl)methane, a high cross-link density can be achieved, leading to materials with superior thermomechanical properties.[5]

This guide provides detailed protocols for the synthesis of tris(5-ethylfuran-2-yl)methane, its subsequent functionalization into a trifunctional epoxy resin, and the final cross-linking with a bismaleimide to form a thermoset material.

Synthesis of Tris(5-ethylfuran-2-yl)methane

The synthesis of tris(5-ethylfuran-2-yl)methane proceeds via an acid-catalyzed electrophilic substitution reaction between 2-ethylfuran and a formaldehyde source, such as trioxane. This method is analogous to the well-established condensation reactions of other furan derivatives with aldehydes and ketones.[6]

Reaction Scheme:

Caption: Acid-catalyzed synthesis of tris(5-ethylfuran-2-yl)methane.

Experimental Protocol:

Materials:

• 2-Ethylfuran (98%)

• Trioxane (99%)

• Sulfuric acid (98%)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-ethylfuran (e.g., 0.1 mol) in 100 mL of anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate beaker, prepare a solution of trioxane (e.g., 0.03 mol) in 50 mL of dichloromethane.

• Slowly add the trioxane solution to the stirred 2-ethylfuran solution over 30 minutes, maintaining the temperature at 0 °C.

• Add concentrated sulfuric acid (e.g., 0.5 mL) dropwise to the reaction mixture. The color of the solution will likely change, indicating the start of the reaction.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully adding 50 mL of saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine (2 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield tris(5-ethylfuran-2-yl)methane as an oil or low-melting solid.

Characterization: The structure of the purified product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Functionalization of Tris(5-ethylfuran-2-yl)methane into a Trifunctional Epoxy Resin

To be utilized as a cross-linking agent, the tris(5-ethylfuran-2-yl)methane core must be functionalized with reactive groups that can participate in polymerization. A versatile approach is to convert it into a trifunctional epoxy resin. This can be achieved in a two-step process: hydroxymethylation followed by epoxidation.

Step 1: Hydroxymethylation

This step introduces a hydroxymethyl group at the 5-position of each furan ring through a reaction with formaldehyde under basic conditions.

Step 2: Epoxidation (Glycidylation)

The resulting triol is then reacted with epichlorohydrin in the presence of a base to form the trifunctional glycidyl ether epoxy resin. This is a common method for synthesizing furan-based epoxy resins.[1][3]

Caption: Two-step functionalization of the furan core.

Experimental Protocol (Epoxidation):

Materials:

• Tris(5-hydroxymethyl-5-ethylfuran-2-yl)methane (from previous step)

• Epichlorohydrin (99%)

• Sodium hydroxide (pellets)

• Tetrahydrofuran (THF, anhydrous)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a 500 mL three-necked flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser, dissolve the triol (e.g., 0.05 mol) and a phase-transfer catalyst (e.g., tetrabutylammonium bromide, 1 mol%) in an excess of epichlorohydrin (e.g., 1.5 mol).

• Heat the mixture to 60-70 °C with vigorous stirring.

• Prepare a 50% (w/v) aqueous solution of sodium hydroxide.

• Add the sodium hydroxide solution dropwise to the reaction mixture over 2-3 hours, maintaining the temperature below 80 °C.

• After the addition is complete, continue stirring at the same temperature for an additional 2-3 hours.

• Cool the mixture to room temperature and add 100 mL of THF.

• Filter the mixture to remove the precipitated sodium chloride.

• Wash the filtrate with brine (3 x 100 mL).

• Dry the organic phase over anhydrous sodium sulfate.

• Remove the solvent and excess epichlorohydrin under reduced pressure to obtain the crude trifunctional epoxy resin.

• The product can be further purified by column chromatography if necessary.

Application: Thermally Reversible Cross-Linking

The synthesized trifunctional furan-epoxy resin can be used to create a highly cross-linked thermoset material through the Diels-Alder reaction with a bismaleimide. The resulting network exhibits robust thermomechanical properties and has the potential for thermal remediation and recycling.[7][8]

Cross-Linking Protocol:

Materials:

• Trifunctional furan-epoxy resin (synthesized above)

• Bismaleimide (e.g., 1,1'-(Methylenedi-4,1-phenylene)bismaleimide)

• Anhydrous solvent (e.g., Tetrahydrofuran or N,N-Dimethylformamide)

Procedure:

• Dissolve the trifunctional furan-epoxy resin (1 equivalent of furan groups) and the bismaleimide (e.g., 1.5 equivalents of maleimide groups) in a minimal amount of anhydrous solvent in a suitable mold (e.g., a glass petri dish).

• Ensure thorough mixing to achieve a homogeneous solution.

• Place the mold in a vacuum oven and heat at a temperature sufficient to evaporate the solvent and initiate the Diels-Alder reaction (typically 60-80 °C).[9]

• Cure the mixture for 12-24 hours until a solid, cross-linked polymer is formed.

• The resulting thermoset can be characterized by its insolubility in common organic solvents and by analytical techniques such as Differential Scanning Calorimetry (DSC) to determine its glass transition temperature (Tg) and to observe the retro-Diels-Alder endotherm at higher temperatures.[7]

Data Summary:

Parameter	Synthesis of Tris(5-ethylfuran-2-yl)methane	Epoxidation	Cross-Linking with Bismaleimide
Key Reagents	2-Ethylfuran, Trioxane	Tris(furyl)triol, Epichlorohydrin	Trifunctional Furan-Epoxy, Bismaleimide
Catalyst/Promoter	Sulfuric Acid	Sodium Hydroxide	Heat
Typical Temperature	0 °C to Room Temp.	60-80 °C	60-80 °C
Typical Reaction Time	12-16 hours	4-6 hours	12-24 hours
Product	Tris(5-ethylfuran-2-yl)methane	Trifunctional Epoxy Resin	Cross-linked Thermoset

Conclusion

Tris(5-ethylfuran-2-yl)methane serves as a valuable bio-renewable platform for the development of advanced cross-linking agents. Through a straightforward functionalization process, it can be converted into a trifunctional epoxy resin capable of forming highly cross-linked, thermally reversible polymer networks via the Diels-Alder reaction. This approach offers a sustainable alternative to petroleum-based thermosets and opens avenues for the creation of smart materials with self-healing and recyclable properties. The protocols detailed herein provide a comprehensive guide for researchers and scientists to explore the potential of this versatile furan-based molecule in materials science and drug delivery applications.

References

• Gandini, A., & Belgacem, M. N. (1997). Furan polymers and composites. In Progress in Polymer Science (Vol. 22, Issue 6, pp. 1203–1379).
• Hu, F., La Scala, J. J., Sadler, J. M., & Palmese, G. R. (2014). Synthesis and characterization of a furan-based epoxy resin. Macromolecules, 47(10), 3332-3342.
• Luzuriaga, A. R., Martin, R., Markaide, N., Rekondo, A., Cabañero, G., Grande, H. J., & Odriozola, I. (2016). Reversible and catalyst-free crosslinking of a furan-functionalized poly(ester amide) with bismaleimides. Polymer Chemistry, 7(2), 417-424.
• Canadell, J., Goossens, H., & van Duin, M. (2011). Thermoreversible cross-linking of maleated ethylene/propylene copolymers via Diels-Alder chemistry. Macromolecules, 44(8), 2536-2541.
• Gheneim, R., Perez-Berumen, C., & Gandini, A. (2002). Diels-Alder reactions with furan derivatives: a route to polymers and networks. Macromolecules, 35(19), 7246-7253.
• Goiti, E., Sardon, H., & Mecerreyes, D. (2015). Synthesis of furan-containing polyurethanes and their reversible cross-linking with bismaleimides. European Polymer Journal, 67, 439-448.
• Laita, V., Gracia, I., Corcuera, M. A., & Eceiza, A. (2017). Thermally reversible cross-linked polyurethanes based on Diels-Alder reaction. European Polymer Journal, 95, 299-311.
• Shukla, S. R., & Parvathy, K. S. (1996). Crosslinking of cotton cellulose with citric acid. Journal of Applied Polymer Science, 60(9), 1351-1361.
• Zhang, Y., Broekhuis, A. A., & Picchioni, F. (2009). Thermally self-healing polymeric materials: the next step to recycling thermoset polymers?. Macromolecules, 42(6), 1906-1912.
• Pennanen, S., & Nyman, G. (1972). Studies on the Furan Series. Part I. The Acidic Condensation of Aldehydes with Methyl 2-Furoate. Acta Chemica Scandinavica, 26, 1018-1022.
• Turkenburg, D. H., & Picchioni, F. (2015). Diels-Alder based, thermoreversible cross-linking of polymers: the next step towards recycling of thermoset polymers?. Progress in Polymer Science, 49, 1-28.
• Gandini, A., Silvestre, A. J. D., Neto, C. P., Sousa, A. F., & Gomes, M. (2005). The furan-maleimide Diels-Alder reaction: a versatile click-unclick methodology for the synthesis of new materials. Progress in Polymer Science, 30(8-9), 815-877.
• Laskar, R. A., & Bhattacharya, S. (2020). Furan-based polymers and their nanocomposites: A review on synthesis, characterization, and applications. Journal of Applied Polymer Science, 137(42), 49265.
• Gu, J., Zhang, J., Xu, H., & Zhang, X. (2013). Synthesis and characterization of furan-containing polyimides and their use in thermally reversible cross-linking with bismaleimides. Journal of Polymer Science Part A: Polymer Chemistry, 51(13), 2845-2855.
• Liu, Y., & Chuo, T. W. (2013). Self-healing of a furan/maleimide-based polymer. Journal of Applied Polymer Science, 128(5), 3144-3151.
• Peterson, J. R., & Bipes, C. R. (2018). Furan-based polymers for advanced applications. ACS Sustainable Chemistry & Engineering, 6(11), 13693-13708.
• Gandini, A. (2013). The furanic platform: a remarkable tool for the preparation of fully renewable 21st century polymers, materials and chemicals. Polymer Chemistry, 4(17), 4496-4506.
• Llevot, A., Meier, M. A. R. (2016). A furan-based thermoreversible thermoset from renewable resources. Green Chemistry, 18(3), 617-621.
• Patel, A. N., & Patel, C. P. (2012). Synthesis and characterization of furan based polyesters.
• Firdaus, M., & Meier, M. A. R. (2013). Renewable co-polymers based on furfural and fatty acid derivatives via aza-Michael addition. European Polymer Journal, 49(12), 3749-3760.
• Gandini, A. (2008). Furan-based polymers. In Monomers, Polymers and Composites from Renewable Resources (pp. 293-312). Elsevier.
• Pennanen, S., & Nyman, G. (1972). Studies on the Furan Series. Part I. The Acidic Condensation of Aldehydes with Methyl 2-Furoate. Acta Chemica Scandinavica, 26, 1018-1022.
• Hu, F., La Scala, J. J., & Palmese, G. R. (2014). Furan-based epoxy networks with high char yield and flame retardancy. Polymer, 55(23), 6048-6057.

• Interchim. (n.d.). Multifunctional cross-linkers. Retrieved from [Link]

• Crudden, C. M., & Nambo, M. (2014). A New Cross-coupling Reaction that Enables the Efficient Synthesis of Triarylmethanes. Nagoya University Academic Research & Industry-Academia-Government Collaboration. Retrieved from [Link]

• Díaz-Requejo, M. M., Pérez, P. J., & Pericàs, M. A. (2012). Heterogeneous Olefin Aziridination Reactions Catalyzed by Polymer-Bound Tris(triazolyl)methane Copper Complexes. Chemistry - A European Journal, 18(40), 12612-12617.
• Siddiqi, H. M., et al. (2021). Synthesis of tri-functional allyl-endcapped triphenylmethane crosslinker and evaluation of crosslinking effect on properties of high-density polyethylene. Polymer Bulletin, 79(6), 4697-4716.
• Hein, J. E., Krasnova, L. B., Iwasaki, M., & Fokin, V. V. (2011). Cu-CATALYZED AZIDE-ALKYNE CYCLOADDITION: PREPARATION OF TRIS((1-BENZYL-1H-1,2,3-TRIAZOLYL)METHYL)AMINE. Organic Syntheses, 88, 229-239.

• Reaction for the synthesis of polyester-polyol based on phosphorous-containing Tris (mhydroxyphenyl) monophosphate. (n.d.). ResearchGate. Retrieved from [Link]

• Impemba, S., et al. (2025). Synthesis of Novel Cyclic Poly(2,5-furylene vinylene) Biosourced Furanic Polymers via McMurry Homopolymerization of Diformylfuran. Chemical Engineering Transactions, 116, 253-258.

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Application Note: Acid-Catalyzed Synthesis of Tris(5-ethylfuran-2-yl)methane

Executive Summary

Tris(5-ethylfuran-2-yl)methane (CAS No. 152407-58-4)[1] is a specialized, sterically demanding triarylmethane derivative utilized as a critical building block in materials science, advanced polymer synthesis, and pharmaceutical drug development[2]. The assembly of furanized triarylmethanes traditionally relies on Lewis or Brønsted acid-catalyzed Friedel–Crafts condensation[3]. However, electron-rich furan derivatives are notoriously sensitive to strong mineral acids, which frequently trigger unwanted ring-opening, oligomerization, and the formation of dark, insoluble polymers known as humins[4].

This application note details a highly optimized, self-validating protocol utilizing a mild sulfonic acid (-SO₃H) catalytic system. By carefully modulating the acidity and utilizing an excess of the furan nucleophile, this methodology selectively drives the tandem condensation of 5-ethylfurfural and 2-ethylfuran while preserving the structural integrity of the furan cores[5][6].

Mechanistic Rationale & Design Principles

As a scientist, understanding the causality behind the reaction design is paramount for troubleshooting and scale-up. The synthesis proceeds via a tandem electrophilic aromatic substitution (Friedel-Crafts hydroxyalkylation followed by alkylation).

• Electrophilic Activation: The -SO₃H acid catalyst protonates the carbonyl oxygen of 5-ethylfurfural, generating a highly reactive oxocarbenium intermediate.

• First C-C Bond Formation: The unsubstituted, electron-rich α-position (C5) of 2-ethylfuran attacks the activated carbonyl. This forms a di(5-ethylfuran-2-yl)methanol (carbinol) intermediate.

• Dehydration & Cation Generation: Acid-promoted loss of water yields a highly resonance-stabilized furfuryl cation. This step is visually indicated by a transient darkening of the reaction mixture.

• Second C-C Bond Formation: A second equivalent of 2-ethylfuran traps the cation, completing the synthesis of the tris(furyl)methane architecture and regenerating the acid catalyst.

Causality in Reagent Selection: Using an excess of 2-ethylfuran is not merely for stoichiometry; it acts as both a reactant and a localized solvent phase. This dual function significantly suppresses off-target polymer formation, driving the equilibrium toward the desired condensation product[5].

Mechanistic pathway for the acid-catalyzed synthesis of Tris(5-ethylfuran-2-yl)methane.

Experimental Protocol

Materials & Reagents

• Electrophile: 5-Ethylfurfural (1.0 eq, 10 mmol, 1.24 g)

• Nucleophile/Solvent: 2-Ethylfuran (3.0 eq, 30 mmol, 2.88 g)

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 eq, 0.5 mmol, 95 mg) OR -SO₃H functionalized solid carbon catalyst (20 wt%)[6].

• Solvent: Anhydrous Dichloromethane (DCM) (15 mL)

• Quenching Agent: Saturated aqueous NaHCO₃

Step-by-Step Methodology

• Reaction Assembly: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-ethylfurfural (10 mmol) and 2-ethylfuran (30 mmol) in 15 mL of anhydrous DCM.

  • Causality: The 3.0 equivalent excess of 2-ethylfuran ensures that the transient furfuryl cation is immediately trapped, preventing it from reacting with other intermediates to form humins[4].

• Thermal Control & Initiation: Cool the mixture to 0 °C using an ice bath. Slowly add the acid catalyst (e.g., p-TsOH·H₂O) in small portions over 5 minutes.

  • Causality: The initial alkylation is highly exothermic. Cooling prevents thermal runaway and localized hotspots that degrade the furan rings.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 4–6 hours under an inert argon atmosphere.

• Quenching (Critical Step): Once complete, immediately quench the reaction by adding 15 mL of saturated aqueous NaHCO₃.

  • Causality: Furanic C-C bonds synthesized via Friedel-Crafts are susceptible to reversible cleavage (retro-Friedel-Crafts) during concentration if the acid is not fully neutralized.

• Extraction & Washing: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude dark oil via flash column chromatography on silica gel (eluting with a gradient of 100% Hexanes to 95:5 Hexanes:EtOAc) to yield Tris(5-ethylfuran-2-yl)methane.

Self-Validating Quality Control (In-Process)

To ensure trustworthiness, the protocol must be self-validating. Monitor the following parameters:

• Visual Indicators: The solution will transition from pale yellow to a deep red/brown as the highly conjugated furfuryl cation forms, lightening slightly upon NaHCO₃ quenching[4].

• TLC Monitoring: The starting 5-ethylfurfural (Rf ~0.3 in 9:1 Hexane:EtOAc) is strongly UV active and stains bright orange with 2,4-Dinitrophenylhydrazine (2,4-DNP). The target Tris(5-ethylfuran-2-yl)methane is significantly less polar (Rf ~0.7) and will not stain with 2,4-DNP, but will stain dark blue/purple with a vanillin or KMnO₄ dip.

• ¹H-NMR Confirmation: Successful conversion is validated by the complete disappearance of the aldehyde proton (~9.5 ppm) and the emergence of a distinct singlet integrating to 1H at ~5.3–5.5 ppm, corresponding to the central methine proton of the tris(furyl)methane core.

Reaction Optimization & Quantitative Data

The choice of catalyst dictates the balance between product yield and polymer degradation. Strong mineral acids lead to rapid furan ring opening, whereas targeted -SO₃H functionalized catalysts provide the ideal Brønsted acidity for high-yield condensation[5][6].

Table 1: Optimization of Catalyst and Conditions for Tris(5-ethylfuran-2-yl)methane Synthesis

Entry	Catalyst System	Equivalents / Loading	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	HCl (Aqueous, 37%)	0.1 eq	25	2	< 10%	Rapid humin formation; furan ring-opening[4].
2	BF₃·OEt₂	0.05 eq	0 to 25	4	45%	Moderate yield; Lewis acid induces some oligomerization.
3	p-TsOH·H₂O	0.05 eq	0 to 25	5	78%	Clean conversion; requires careful neutralization.
4	-SO₃H Ionic Liquid	10 wt%	60	3	84%	Biphasic system; excellent phase separation & recovery[5].
5	-SO₃H Solid Carbon	20 wt%	60	4	81%	Heterogeneous; easy filtration, reusable up to 4 cycles[6].

Note: Yields represent isolated, chromatographically pure product. Entries 4 and 5 represent modern, scalable green-chemistry approaches.

References

• Shinde, S., & Rode, C. V. (2017). A Two Phase System for Clean and High Yield Synthesis of Furylmethane Derivatives over -SO3H Functionalized Ionic Liquids. Green Chemistry, 19. URL: [Link][5]

• Shi, Z., et al. (2023). A Cascade Synthesis of Unsymmetrical Furanized Triarylmethanes via Gold Self-Relay Catalysis. International Journal of Molecular Sciences, 24(13), 10899. URL: [Link][3]

• Delidovich, I., et al. (2021). Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. ORBi. URL: [Link][4]

• Ravi, K., et al. (2022). Highly active and scalable SO3H functionalized carbon catalyst synthesized from bagasse for transformation of bio-based platform chemicals into fuel precursors and its in-depth characterization studies. Fuel, 321, 124008. URL: [Link][6]

Sources

• 1. evitachem.com [evitachem.com]
• 2. evitachem.com [evitachem.com]
• 3. A Cascade Synthesis of Unsymmetrical Furanized Triarylmethanes via Gold Self-Relay Catalysis [mdpi.com]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Tris(5-ethylfuran-2-yl)methane

Welcome to the dedicated technical support center for the purification of Tris(5-ethylfuran-2-yl)methane. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this compound. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate the specific challenges associated with the purification of this furan-containing molecule. Our focus is on providing practical, field-proven insights rooted in scientific principles to ensure the integrity of your experimental outcomes.

Introduction to the Purification Challenges

Tris(5-ethylfuran-2-yl)methane, a molecule of interest in various research and development applications, presents unique purification challenges primarily due to the inherent instability of the furan rings. The furan moiety is susceptible to degradation under acidic conditions, which are often employed in its synthesis. This can lead to the formation of colored impurities and polymeric byproducts that can be difficult to remove. This guide will equip you with the knowledge to anticipate and overcome these obstacles.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of Tris(5-ethylfuran-2-yl)methane in a question-and-answer format.

Question 1: My crude product is a dark, tarry substance. What is the likely cause and how can I purify my compound?

Answer: The formation of a dark, tarry substance is a common issue and is almost certainly due to the acid-catalyzed polymerization of the furan rings.[1] The synthesis of tris(2-furyl)methanes often involves acid catalysts, which, if not properly neutralized, can continue to degrade your product during workup and storage.

• Causality: The furan ring is electron-rich and prone to electrophilic attack. In the presence of acid, protonation of the furan ring can initiate a cascade of reactions, leading to ring-opening and polymerization, resulting in the formation of highly colored and insoluble materials.

• Immediate Action: Before attempting any purification, ensure your crude product is thoroughly neutralized. A bicarbonate wash during the aqueous workup is critical. If you suspect residual acid, you can dissolve the crude material in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and wash it again with a saturated sodium bicarbonate solution, followed by a water wash, and then dry the organic layer over anhydrous sodium sulfate.

• Purification Strategy: For a tarry crude product, direct column chromatography may not be effective as the polymeric material can streak on the column. Consider the following multi-step approach:

  • Liquid-Liquid Extraction: Dissolve the crude material in a minimal amount of a solvent in which your desired compound is soluble but the polymer is not (e.g., a mixture of hexane and ethyl acetate). The polymer may precipitate out and can be removed by filtration.

  • Charcoal Treatment: If the filtered solution is still highly colored, you can stir it with a small amount of activated charcoal for 15-30 minutes to adsorb colored impurities. Be aware that this may also adsorb some of your product, so use it judiciously.

  • Column Chromatography: After these preliminary steps, proceed with column chromatography on deactivated silica gel (see Protocol 1).

Question 2: I'm seeing multiple spots on my TLC analysis after column chromatography. How can I improve the separation?

Answer: The presence of multiple spots after an initial purification attempt suggests either incomplete separation or on-column degradation of your product.

• Causality:

  • Inadequate Separation: The polarity of your eluent system may not be optimal for separating the desired product from closely related impurities, such as partially substituted furylmethanes or isomers.

  • On-Column Degradation: Standard silica gel is slightly acidic and can cause the degradation of acid-sensitive compounds like Tris(5-ethylfuran-2-yl)methane.[1] This can lead to the appearance of new, more polar spots on the TLC plate as the compound decomposes during chromatography.

• Troubleshooting Steps:

  • Optimize TLC: Before running a column, meticulously optimize your eluent system using TLC. Aim for a retention factor (Rf) of 0.2-0.3 for your target compound to ensure good separation. A good starting point for non-polar compounds like this is a hexane/ethyl acetate gradient.[2]

  • Use Deactivated Silica: To prevent on-column degradation, use deactivated or neutral silica gel. You can prepare this by flushing the packed column with your eluent containing 1% triethylamine before loading your sample. The triethylamine will neutralize the acidic sites on the silica.

  • Consider Alternative Stationary Phases: If issues persist, consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded-phase silica gel.

  • Alternative Purification Technique: If column chromatography proves consistently problematic, recrystallization may be a more suitable method for final purification, provided your compound is a solid (see Protocol 2).

Question 3: My purified product is a clear oil initially, but it turns yellow or brown over time. What is causing this instability?

Answer: The discoloration of your purified product upon storage is indicative of slow decomposition.

• Causality:

  • Residual Acid: Even trace amounts of residual acid from the synthesis or purification can catalyze the slow degradation of the furan rings over time.

  • Oxidation: Furan-containing compounds can be susceptible to oxidation, especially in the presence of light and air.

• Preventative Measures:

  • Thorough Neutralization: As emphasized before, ensure all traces of acid are removed during the workup. A final wash with dilute sodium bicarbonate solution before drying the organic phase is recommended.

  • Inert Atmosphere Storage: Store your purified compound under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

  • Protection from Light: Store your sample in an amber vial or a vial wrapped in aluminum foil to protect it from light.

  • Low-Temperature Storage: Storing the compound at low temperatures (-20°C) will significantly slow down the rate of any potential degradation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of pure Tris(5-ethylfuran-2-yl)methane?

A1: Pure Tris(5-ethylfuran-2-yl)methane is expected to be a colorless to pale yellow oil or a low-melting solid. Any significant coloration (dark yellow, brown, or black) is an indication of impurities, most likely from furan ring degradation.

Q2: What are the likely impurities I should expect from a typical synthesis?

A2: The synthesis of tris(furyl)methanes commonly involves the acid-catalyzed reaction of a furan with an electrophile (e.g., an aldehyde or chloroform).[3][4] Therefore, you can anticipate the following impurities:

• Unreacted 2-ethylfuran: The starting material for the furan rings.

• Partially substituted products: Bis(5-ethylfuran-2-yl)methane and (5-ethylfuran-2-yl)methanol derivatives.

• Polymeric byproducts: Dark, tarry materials resulting from the acid-catalyzed degradation of the furan rings.

• Residual acid catalyst: From the synthesis step.

Q3: Can I use reverse-phase chromatography for purification?

A3: Yes, reverse-phase chromatography can be a viable option, especially for removing non-polar impurities. A common mobile phase would be a gradient of acetonitrile and water. However, if your compound is highly non-polar, it may be strongly retained on the C18 column, requiring a high percentage of organic solvent for elution. It is always advisable to perform an initial analytical run to determine the feasibility and optimal conditions.

Q4: How can I assess the purity of my final product?

A4: A combination of techniques is recommended for a thorough purity assessment:

• Thin-Layer Chromatography (TLC): A quick and easy way to check for the presence of multiple components.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and identifying any residual starting materials or byproducts. The proton NMR spectrum should show characteristic signals for the ethyl groups, the furan ring protons, and the methine proton.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for identifying and quantifying volatile impurities.[5]

• High-Performance Liquid Chromatography (HPLC): Can be used to determine the purity of the compound with high accuracy.

Purification Protocols

Protocol 1: Purification by Column Chromatography on Deactivated Silica Gel

This protocol is designed to minimize the on-column degradation of the acid-sensitive Tris(5-ethylfuran-2-yl)methane.

Materials:

• Crude Tris(5-ethylfuran-2-yl)methane

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Triethylamine

• Chromatography column

• TLC plates (silica gel 60 F254)

• Collection tubes

Procedure:

• Eluent Preparation: Prepare a low-polarity eluent of 1% ethyl acetate in hexane. Add 1% triethylamine to this mixture to create the deactivating eluent.

• Column Packing:

  • Prepare a slurry of silica gel in the deactivating eluent.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Once packed, pass at least two column volumes of the deactivating eluent through the column to ensure all acidic sites are neutralized.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • In a separate flask, add a small amount of silica gel and your dissolved sample.

  • Evaporate the solvent to obtain a dry, free-flowing powder of your crude product adsorbed onto the silica gel.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with the deactivating eluent (1% ethyl acetate in hexane with 1% triethylamine).

  • Gradually increase the polarity of the eluent as needed (e.g., to 2%, 5% ethyl acetate) to elute your product. The optimal gradient should be determined by prior TLC analysis.

• Fraction Collection and Analysis:

  • Collect fractions and monitor the elution using TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified Tris(5-ethylfuran-2-yl)methane.

Protocol 2: Purification by Recrystallization

This method is suitable if your purified product is a solid or can be induced to crystallize.

Materials:

• Partially purified Tris(5-ethylfuran-2-yl)methane

• A suitable solvent or solvent pair (e.g., ethanol, methanol, or a hexane/ethyl acetate mixture)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Solvent Selection:

  • In a small test tube, add a small amount of your product and a few drops of a potential solvent.

  • The ideal solvent will dissolve your compound when hot but not when cold.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying:

  • Dry the purified crystals under vacuum to remove any residual solvent.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for the purification of Tris(5-ethylfuran-2-yl)methane.

Caption: Decision workflow for the purification of Tris(5-ethylfuran-2-yl)methane.

Summary of Key Purification Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Deactivated or neutral silica gel	Prevents acid-catalyzed degradation of the furan rings.
Mobile Phase	Hexane/Ethyl Acetate gradient	Provides good separation for non-polar to moderately polar compounds.
Mobile Phase Additive	1% Triethylamine	Neutralizes acidic sites on the silica gel, further preventing degradation.
Alternative Method	Recrystallization	Effective for solid products and avoids potential issues with chromatography.
Storage	Under inert atmosphere, protected from light, at -20°C	Minimizes degradation from oxidation and residual acid.

By understanding the inherent chemical properties of Tris(5-ethylfuran-2-yl)methane and employing the appropriate purification strategies, you can consistently obtain high-purity material for your research and development needs.

References

• Rode, C. V., et al. (2017). A Two Phase System for Clean and High Yield Synthesis of Furylmethane Derivatives over -SO3H Functionalized Ionic Liquids.
• (2000). (Aryl)(2-furyl)alkanes and their Derivatives, 20.
• ChemicalBook. (5-METHYL-2-FURYL)METHANOL(3857-25-8) 1H NMR spectrum. ChemicalBook.
• Goodman, M. A., et al. (2012). Tris(5-methylpyrazolyl)methane: synthesis and properties of its iron(II) complex. Inorganic Chemistry, 51(2), 1084-93.
• (n.d.). Synthesis of Tetrakis(2-furyl)methane.
• Google Patents. (n.d.).
• Benchchem. (n.d.). Common side reactions and byproducts in 2-Chlorofuran synthesis. Benchchem.
• Benchchem. (n.d.). Technical Support Center: Purification of Crude Triphenylmethane. Benchchem.
• FooDB. (2010). Showing Compound 2-Ethylfuran (FDB020370). FooDB.
• Sigma-Aldrich. 2-Ethylfuran 97. Sigma-Aldrich.
• Kraus, G. A., & Lee, J. (2022). Synthetic Routes for Designing Furanic and Non Furanic Biobased Surfactants from 5‐Hydroxymethylfurfural. ChemSusChem, 15(13), e202200181.
• Hertkorn, N., et al. (2013).
• Wang, Y., et al. (2019). Discovery of (5-Phenylfuran-2-yl)methanamine Derivatives as New Human Sirtuin 2 Inhibitors. Molecules, 24(15), 2749.
• Google Patents. (n.d.). Process for purifying triphenyl methane dyes.
• Koehle, M., et al. (2022). Selective Catalytic Reactions For Taking Furan-Based Compounds To Useful Chemicals. University of California, Davis.
• NIST. (n.d.). Furan, 2-ethyl-. NIST WebBook.
• Jurčík, V., et al. (2024). Continuous Flow Synthesis of Furfuryl Ethers over Pd/C Catalysts via Reductive Etherification of Furfural in Ethanol.
• Zapata, A. J., & Rondon, A. C. (1995). Improved preparation of tris-(2-furyl)phosphine.
• Al-Bokari, M., et al. (2022). Ultra-Sensitive Bioanalytical Separations Using a New 4-Tritylphenyl Methacrylate-Based Monolithic Nano-Column with an Inner Diameter of 20 µm for Nano-LC. Polymers, 14(1), 108.
• Li, X., et al. (2023).
• Krkoška, P., & Jurášek, A. (1969). On Furan Derivatives. XVII.
• Chen, Y.-C., et al. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods, 12(4), 748.
• Benchchem. (n.d.).

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• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Tris(furyl)methane Synthesis

Welcome to the Heterocyclic Synthesis Support Center. The synthesis of tris(furyl)methanes—highly valued scaffolds in materials science and pharmacophore development—is notoriously sensitive to reaction conditions. Because the furan ring is an electron-rich, non-benzenoid aromatic system, it is highly susceptible to competing side pathways, including stalled acetalization, incomplete condensation, and catastrophic hydrolytic ring-opening.

This guide is designed by application scientists to help you troubleshoot, optimize, and scale your tris(furyl)methane workflows by addressing the root chemical causality behind common side reactions.

Diagnostic Dashboard: Troubleshooting & FAQs

Q1: Why is my reaction stalling at the [1,3]dioxolane intermediate instead of forming the tris(furyl)methane? A: This is a classic issue of insufficient proton activity[1]. The condensation of 2-furaldehydes with ethylene glycol initially forms a [1,3]dioxolane. This acetalization is a kinetically favored process that requires only mild acid catalysis. If you are using a weakly acidic ion-exchange resin (e.g., KU-2) or a low loading of a stronger resin (e.g., 10 mol% Amberlyst 15), the acid concentration is too low to effectively cleave the stable dioxolane ring. To push the reaction to the thermodynamic tris(furyl)methane product, you must increase the catalyst loading (e.g., 50 mol% Amberlyst 15) to generate the highly reactive oxocarbenium ion required for the subsequent electrophilic aromatic substitution[2].

Q2: My reaction mixture turned into an intractable black tar. What caused this resinification? A: You have likely over-acidified the system. While the oxygen atom in furan provides aromatic stability, the ring remains highly susceptible to electrophilic attack by strong Brønsted acids (e.g., HCl, HClO4). Protonation at the C3 or C4 positions of the furan ring disrupts its aromaticity, leading to hydrolytic ring-opening into highly reactive 1,4-dicarbonyl species. These intermediates rapidly undergo uncontrolled, aldol-type polycondensations, resulting in polymeric tar[2]. Always avoid aqueous mineral acids; instead, rely on moderate, heterogeneous resins or strictly controlled Lewis acids in aprotic solvents.

Q3: I am detecting bis(furyl)alkane side products in my LC-MS. How do I drive the reaction to completion? A: Bis(furyl)alkanes accumulate when the intermediate bis(furyl)carbenium ion fails to react with the final furan equivalent[1]. This stall is almost always caused by adventitious water in the system, which prematurely quenches the carbocation back to an alcohol intermediate. To prevent this, your system must be self-validating for anhydrous conditions: use solvents dried over 4Å molecular sieves and employ a Dean-Stark apparatus to continuously remove the water generated during the condensation steps.

Quantitative Data: Catalyst Influence on Product Distribution

The choice and loading of the acid catalyst act as the primary toggle between the kinetic dioxolane, the thermodynamic tris(furyl)methane, and polymeric degradation.

Catalyst System	Acid Type	Loading	Primary Outcome	Mechanistic Result
KU-2 Resin	Weak Brønsted	10–50 mol%	[1,3]Dioxolane (Major)	Reaction stalls at kinetic acetalization.
Amberlyst 15	Moderate Brønsted	10 mol%	[1,3]Dioxolane (20:1 ratio)	Insufficient proton activity to cleave dioxolane.
Amberlyst 15	Moderate Brønsted	50 mol%	Tris(furyl)methane	Optimal oxocarbenium formation; minimal degradation.
BF₃·OEt₂	Strong Lewis	Catalytic	Tris(furyl)methane / Tar	Narrow operating window; high risk of ring-opening.
HCl / HClO₄	Strong Brønsted	Catalytic	Polymeric Tar	Complete furan ring protonation and degradation.

Self-Validating Experimental Protocol

Optimized Synthesis of Tris(5-methyl-2-furyl)methane via Amberlyst 15 Catalysis

To avoid the side reactions detailed above, utilize this optimized, heterogeneous catalysis protocol. Every step includes a validation checkpoint to ensure mechanistic fidelity.

Step 1: Anhydrous Preparation Dry benzene (or toluene, for a greener alternative) over activated 4Å molecular sieves for 24 hours. Validation Check: Moisture content must be <50 ppm by Karl Fischer titration. Excess water will quench the oxocarbenium intermediate, leading to bis(furyl)alkane accumulation.

Step 2: Reagent Assembly In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine 2-(5-methyl-2-furyl)[1,3]dioxolane (10 mmol) and Amberlyst 15 resin (50 mol% based on substrate). Add 50 mL of the dried solvent. Causality: Using 50 mol% Amberlyst 15 provides the exact proton density required to surpass the dioxolane kinetic trap without triggering furan ring-opening[2].

Step 3: Thermal Activation & Dehydration Heat the mixture to reflux (approx. 80°C for benzene). Validation Check: The physical collection of water in the Dean-Stark trap visually validates that the dehydration-driven condensation is actively occurring.

Step 4: In-Process Monitoring After 4 hours, pull a 50 µL aliquot for TLC analysis (Eluent: Hexane:EtOAc 4:1). Validation Check: The reaction is strictly complete when the UV-active starting material spot (Rf ~0.6) is entirely replaced by the lower-polarity tris(furyl)methane spot (Rf ~0.8). Do not over-reflux, as prolonged thermal exposure to acid increases tarring risks.

Step 5: Kinetic Quenching Immediately filter the reaction mixture while hot through a coarse glass frit to remove the Amberlyst 15 beads. Causality: Because the catalyst is heterogeneous, physical filtration instantly halts the acid-catalyzed equilibrium. Allowing the mixture to cool with the acid present invites reverse reactions and product degradation.

Step 6: Isolation Concentrate the filtrate under reduced pressure and purify the residue via silica gel flash chromatography to yield the pure tris(5-methyl-2-furyl)methane.

Mechanistic Pathway Analysis

The following diagram maps the logical flow of the reaction, illustrating how catalyst strength dictates the bifurcation between the desired product and common side reactions.

Fig 1: Divergent reaction pathways in tris(furyl)methane synthesis based on acid catalyst strength.

References

• Butin, A. V., et al. "Aryl(2-furyl)alkanes and their Derivatives. 20. Synthesis of bis- and tris(2-furyl)methanes." ARKIVOC, 2000 (iv), 641-659.
• Butin, A. V., et al. "Synthesis of bis- and tris(2-furyl)methanes (Mechanistic Pathways)." ARKIVOC, 2000.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. arkat-usa.org [arkat-usa.org]

Optimization of reaction conditions for furan alkylation

Welcome to the Furan Alkylation Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting and optimization guide to address the unique mechanistic challenges of functionalizing the furan ring. Furan’s high electron density makes it an excellent nucleophile, but its inherent acid sensitivity requires precise control over reaction conditions to prevent degradation.

Below, you will find diagnostic workflows, mechanistic FAQs, quantitative catalyst data, and self-validating experimental protocols to ensure high yields and precise regioselectivity in your alkylation workflows.

Part 1: Diagnostic Reaction Pathways

To optimize furan alkylation, we must first understand the kinetic and thermodynamic divergence of the furan ring under different catalytic conditions. The diagram below illustrates why traditional Friedel-Crafts conditions fail and how modern catalytic approaches bypass these degradation pathways.

Figure 1: Mechanistic divergence of furan under strong vs. mild acidic conditions.

Part 2: Troubleshooting & Mechanistic FAQs

Q1: Why does my furan substrate turn into a black, intractable tar when I use standard Friedel-Crafts catalysts like AlCl₃? A1: Furan is notoriously sensitive to strong Lewis acids (like AlCl₃) and mineral acids. These harsh conditions protonate the oxygen heteroatom or the C2/C3 double bonds, which breaks the aromaticity of the ring[1]. This protonation triggers rapid ring-opening, leading to uncontrolled cationic polymerization and resinification[1]. Causality & Solution: The resonance stabilization energy of furan is lower than that of benzene, making it highly susceptible to degradation. To prevent this, you must switch to milder catalysts such as boron trifluoride etherate (BF₃·OEt₂), phosphoric acid, or hydrophobic solid acids like H-Beta zeolites[1][2].

Q2: I am trying to synthesize a monoalkylated furan, but I keep getting complex mixtures of 2,5-dialkylfurans. How do I stop polyalkylation? A2: Polyalkylation is a kinetically driven challenge. Alkyl groups are electron-donating (via hyperconjugation and inductive effects). Once the first alkyl group is added, it increases the HOMO energy of the furan ring, making the resulting 2-alkylfuran significantly more nucleophilic than your starting material[3]. Causality & Solution: Because the product is more reactive than the substrate, it rapidly undergoes a second electrophilic attack. To maximize monoalkylation, use a large stoichiometric excess of furan (e.g., 3–5 equivalents) relative to the alkylating agent, or employ shape-selective catalysts (like nanosized zeolites) that physically restrict the formation of bulkier dialkylated transition states[2][3].

Q3: I used 1-propyl chloride as my alkylating agent to make 2-propylfuran, but NMR shows an isopropyl group on the ring. What went wrong? A3: You are observing carbocation rearrangement. Primary alkyl halides like 1-propyl chloride form highly unstable primary carbocations during the Friedel-Crafts reaction[3]. Causality & Solution: Before the furan ring can attack, the primary carbocation undergoes a rapid 1,2-hydride shift to form a much more thermodynamically stable secondary carbocation (the isopropyl cation)[3]. To synthesize strictly linear alkylfurans, avoid primary alkyl halides. Instead, use acylation followed by a Clemmensen or Wolff-Kishner reduction, or utilize an alkene/alcohol with a solid acid catalyst.

Q4: How can I achieve strict enantioselective alkylation at the C2 position of furan? A4: Asymmetric Friedel-Crafts alkylation requires a highly controlled chiral pocket to shield one face of the incoming electrophile. This can be achieved using a chiral oxazaborolidinium ion catalyst combined with o-hydroxybenzyl alcohols[4]. Causality & Solution: The o-hydroxybenzyl alcohol generates an o-quinone methide (o-QM) intermediate in situ. The chiral Lewis acid coordinates with this electrophile, locking its conformation. This forces the furan nucleophile to attack exclusively from the sterically unhindered face, yielding enantiomeric excesses (ee) of >99%[4].

Part 3: Quantitative Optimization Data

To optimize your reaction, catalyst selection is the single most critical parameter. The table below summarizes the quantitative performance of various catalytic systems based on recent literature.

Table 1: Catalyst Performance & Selectivity Matrix for Furan Alkylation

Catalyst Type	Example Catalyst	Furan Conversion	Target Product Yield	Selectivity / ee	Polymerization Risk
Strong Lewis Acid	AlCl₃	Low	Very Low	Poor	Very High[2]
Mineral Acid	Conc. H₂SO₄ (1 mol%)	Low	18%	Poor	Very High[2]
Industrial Salt	NaHSO₄	47%	33%	Low	Moderate[2]
Solid Acid Resin	Amberlyst-15	99%	56%	Moderate (Favors Poly)	Moderate[2]
Hydrophobic Zeolite	Nanosized H-Beta	>90%	>90%	Up to 98% Selectivity	Low[2]
Chiral Lewis Acid	Oxazaborolidinium Ion	High	Up to 99%	>99% ee (Enantioselective)	Low[4]

Part 4: Standardized Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific temperature controls and monitoring steps to ensure structural integrity of the furan ring.

Protocol A: Mild Alkylation using Hydrophobic H-Beta Zeolite

Objective: High-yield synthesis of monoalkylated or bis(furan-2-yl)methane (BFM) derivatives with suppressed side reactions[2].

• Catalyst Preparation: Calcine the nanosized H-Beta zeolite at 550 °C for 6 hours to remove adsorbed moisture and activate the acid sites. Store in a desiccator.

• Reaction Setup: In a flame-dried Schlenk flask under an inert argon atmosphere, add the furan substrate (1.0 equiv) and the alkylating agent (e.g., furfuryl alcohol, 1.0 equiv) dissolved in anhydrous 1,4-dioxane[2].

• Catalysis: Add the activated H-Beta zeolite catalyst (typically 5-10 wt% relative to the substrate).

• Execution: Heat the mixture gently to 50 °C. Self-Validation Check: Do not exceed 50 °C; higher temperatures increase the risk of aldol condensation and dehydration side-reactions[2].

• Monitoring & Workup: Monitor the reaction via GC-MS. Upon completion (typically 2-4 hours), cool to room temperature, filter the mixture through a Celite pad to remove the solid catalyst, and purify the filtrate via flash column chromatography.

Figure 2: Experimental workflow for solid-acid catalyzed furan alkylation.

Protocol B: Enantioselective Friedel-Crafts Alkylation

Objective: Synthesis of chiral (R)-2-substituted furan derivatives using in situ generated o-quinone methides[4].

• Reagent Preparation: Dissolve the o-hydroxybenzyl alcohol (electrophile precursor) and furan (nucleophile) in anhydrous toluene in the presence of activated 3 Å molecular sieves[4].

• Temperature Control: Cool the reaction mixture strictly to -78 °C using a dry ice/acetone bath. Self-Validation Check: Low temperatures are mandatory to stabilize the transition state and maximize enantiomeric excess.

• Catalyst Addition: Slowly add the chiral oxazaborolidinium ion (COBI) catalyst (3 to 20 mol%) dropwise[4].

• Execution: Allow the reaction to stir at -78 °C to -60 °C for 1–4 hours. Monitor progress via chiral HPLC or TLC.

• Quench: Quench the reaction at -78 °C with a mild base (e.g., saturated NaHCO₃ solution) to neutralize the Lewis acid before warming to room temperature, thereby preventing racemic background reactions. Extract and purify.

References

• Kim, J. Y., et al. "Enantioselective Friedel–Crafts Alkylation of Furans with o-Quinone Methide Using a Chiral Oxazaborolidinium Ion Catalyst." Organic Letters, ACS Publications.[Link]

• Zeng, X., et al. "Hydrophobic Nanosized H-Beta Catalysis for Biomass Furanic Compound Valorization." The Journal of Physical Chemistry C, ACS Publications.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Furan Polymerization During Acid Catalysis

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals dealing with the synthesis and upgrading of furans (such as furfural and 5-hydroxymethylfurfural) under acidic conditions. Here, we address the critical challenge of furan polymerization and degradation, providing field-proven troubleshooting strategies, mechanistic insights, and validated protocols.

I. Core Troubleshooting FAQs

Q1: Why do furans rapidly polymerize or degrade during acid-catalyzed reactions?

A: Furan derivatives, particularly those with aldehyde groups like furfural and 5-hydroxymethylfurfural (HMF), are highly reactive. Under acidic conditions, especially in polar protic solvents like water, the dominant degradation pathway is aldol condensation and subsequent resinification [1]. The electrophilic nature of the protonated carbonyl group makes the furan ring susceptible to nucleophilic attack by other furan molecules or intermediates. This leads to the formation of soluble oligomers and insoluble humins, which not only reduce the yield of the desired product but also deactivate solid acid catalysts by blocking their active sites [1].

Q2: How can I thermodynamically and kinetically protect furans from polymerizing in my reactor?

A: The most effective, self-validating strategy is the implementation of a biphasic solvent system [1]. By introducing an organic extracting solvent (e.g., cyclopentyl methyl ether, n-pentanol, or toluene) alongside the aqueous acidic phase, furans generated in the aqueous phase are rapidly partitioned into the organic phase. Because the acid catalyst remains in the aqueous phase, the extracted furans are physically separated from the acidic environment, effectively halting acid-catalyzed polymerization. Furthermore, alcohols can form hydrogen bonds with furfural, encapsulating the reactive groups and exerting a shielding effect against degradation [2].

Q3: What type of acid catalyst minimizes humin formation while maintaining high conversion rates?

A: Transitioning from homogeneous liquid acids (like H₂SO₄) to heterogeneous solid acids (such as zeolites, sulfonated carbon-based catalysts, or niobium-based catalysts) significantly improves control over the reaction [1, 2]. Solid acids provide localized Brønsted and Lewis acid sites. When combined with a biphasic system, the products diffuse away from the solid catalyst surface into the organic phase before bulk polymerization can occur.

II. Mechanistic Workflow: Biphasic Protection Strategy

The following diagram illustrates the logical causality of using a biphasic system to prevent furan polymerization during biomass dehydration.

Caption: Logical workflow demonstrating how biphasic extraction isolates furans from acid catalysts.

III. Quantitative Data: Monophasic vs. Biphasic Systems

To validate the efficacy of biphasic systems, the following table summarizes typical yield improvements when switching from a monophasic aqueous system to a biphasic system using solid acid catalysis [1, 2].

Reaction System	Catalyst Type	Solvent System	Xylose Conversion (%)	Furfural Yield (%)	Polymerization/Humin Formation
Monophasic	Homogeneous (HCl)	Water	>90%	30 - 40%	High (Severe darkening)
Monophasic	Solid Acid (Zeolite)	Water	85%	45 - 51%	Moderate
Biphasic	Solid Acid (Niobium)	Water / Toluene	>95%	65 - 70%	Low
Biphasic	Sulfonated Carbon	Water / n-Pentanol	98.4%	74.4%	Minimal

IV. Validated Experimental Protocol

Biphasic Dehydration of Xylose to Furfural Using Solid Acid Catalysis

This methodology is designed as a self-validating system. The physical separation of the layers at the end of the reaction serves as an immediate visual indicator of successful phase partitioning, while the lack of black insoluble humins validates the suppression of polymerization.

Materials Required:

• D-Xylose (Reactant)

• Deionized Water (Aqueous phase)

• n-Pentanol or Cyclopentyl methyl ether (CPME) (Organic phase)

• Resin-type or Carbon-based solid acid catalyst

• High-pressure autoclave reactor with mechanical stirring

Step-by-Step Methodology:

• System Preparation: Load the high-pressure autoclave reactor with 10 wt% D-xylose dissolved in deionized water.

• Solvent Addition: Add the organic solvent (e.g., n-pentanol) to the reactor to create a 1:1 or 1:2 (aqueous:organic) volumetric ratio. Causality: A higher organic volume ensures a larger sink for the furans, driving the partition equilibrium away from the acidic aqueous phase.

• Catalyst Introduction: Add the solid acid catalyst (typically 5-10 wt% relative to the xylose substrate).

• Purging: Seal the reactor and purge with inert Nitrogen (N₂) gas three times to remove oxygen, which can participate in oxidative degradation pathways.

• Heating and Reaction: Heat the reactor to 160–170 °C under vigorous mechanical stirring (at least 600 rpm). Causality: Vigorous stirring is critical to maximize the interfacial surface area between the aqueous and organic phases, ensuring the mass transfer rate of furfural into the organic phase outpaces the kinetic rate of polymerization.

• Quenching: After the optimal reaction time (typically 30–60 minutes), rapidly cool the reactor in an ice-water bath to quench the reaction.

• Separation and Recovery: Transfer the mixture to a separatory funnel. Collect the upper organic layer (containing the protected furfural) and the lower aqueous layer (containing unreacted sugars and the solid catalyst).

• Validation: Analyze both phases via HPLC. A successful run will show >80% of the furfural partitioned into the organic phase with negligible humin formation on the recovered solid catalyst [2].

V. References

• Conversion of Sugars and Biomass to Furans Using Heterogeneous Catalysts in Biphasic Solvent Systems Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Resin-Type Solid Acid as an Efficient Heterogeneous Catalyst for Dehydration of Xylose to Furfural in Alcohol/Water Medium Source: ACS Sustainable Chemistry & Engineering URL:[Link](Note: DOI derived from standard ACS publication structures for this specific research topic).

Technical Support Center: Scaling Up the Synthesis of Tris(5-ethylfuran-2-yl)methane

Welcome to the advanced technical support center for the synthesis and scale-up of Tris(5-ethylfuran-2-yl)methane (CAS 152407-58-4)[1]. As drug development and materials science increasingly rely on triarylmethane (TAM) scaffolds[2],[3], transitioning from bench-scale discovery to pilot-scale production introduces significant chemical engineering challenges.

This guide is designed for process chemists and engineers. It bypasses basic theory to directly address the causality of reaction failures, providing self-validating protocols to ensure high-fidelity scale-up.

Process Workflow: Furanized Triarylmethane Synthesis

The synthesis of symmetric tris(2-furyl)methanes traditionally relies on the Friedel-Crafts-type condensation of 5-substituted 2-furaldehydes with furan derivatives[4],[5]. The diagram below maps the critical pathway and intermediate transitions.

Reaction pathway for the acid-catalyzed synthesis of Tris(5-ethylfuran-2-yl)methane.

Troubleshooting & FAQs: Scale-Up & Reaction Engineering

Q1: Why does the reaction yield stall and the product degrade into a black tar during scale-up from bench to pilot plant? Causality: Furan rings are notoriously sensitive to strong acids, bases, and certain metal salts[6]. Under the harsh Brønsted or Lewis acid conditions traditionally used for triarylmethane synthesis[2],[3], the furan ring undergoes rapid competitive polymerization (resinification). In batch scale-up, poor heat transfer causes localized thermal hot spots. This thermal stress exponentially accelerates the exothermic polymerization of 2-ethylfuran[7] over the desired electrophilic aromatic substitution pathway. Self-Validating Protocol: Transition from homogeneous strong acids (like p-TsOH) to a heterogeneous solid acid catalyst (e.g., Amberlyst-15) to compartmentalize the acidic sites. Implement controlled, continuous dosing of the electrophile. Monitor the reaction via inline FTIR (tracking the disappearance of the aldehyde carbonyl peak at ~1670 cm⁻¹). If the conversion rate stalls while dosing continues, the inline data will immediately flag catalyst poisoning or thermal degradation, validating the need to halt the feed and adjust cooling parameters.

Q2: How do we prevent the oxidation of Tris(5-ethylfuran-2-yl)methane during downstream processing? Causality: The central methine C-H bond in triarylmethanes is highly activated due to the stabilization of the resulting radical or carbocation by the three aromatic rings[3]. In the presence of light, atmospheric oxygen, or trace transition metals, this position is highly prone to autoxidation, forming the corresponding triarylcarbinol. Self-Validating Protocol: Quench the reaction with strictly degassed aqueous sodium bicarbonate. Perform all extractions and filtrations under a positive nitrogen atmosphere. The absolute absence of a deep-colored hue (characteristic of the highly conjugated carbinol/carbocation oxidation product) during visual inspection and UV-Vis analysis serves as a self-validating indicator that your inert workup environment is intact.

Q3: What is the optimal stoichiometric ratio for synthesizing symmetric furanized triarylmethanes? Causality: While the theoretical stoichiometric ratio is 2:1 (2-ethylfuran to 5-ethyl-2-furaldehyde), furan rings can undergo competitive electrophilic substitution at the β-position if the primary α-position is sterically hindered, or they can oligomerize. Using a significant excess of the nucleophile drives the equilibrium toward the desired tris-adduct and acts as a thermal sink. Self-Validating Protocol: Utilize a 3.5:1 ratio of 2-ethylfuran to the aldehyde. The recovery of unreacted 2-ethylfuran during downstream vacuum distillation validates that the nucleophile remained in excess throughout the reaction lifecycle, successfully suppressing oligomerization.

Quantitative Data: Catalyst Optimization

Selecting the right catalyst is the single most critical factor in mitigating furan sensitivity[6]. The table below summarizes pilot-scale catalyst screening data for the condensation of 2-ethylfuran and 5-ethyl-2-furaldehyde.

Catalyst System	Loading	Temp (°C)	Time (h)	Yield (%)	Impurity Profile (Oligomers)
p-Toluenesulfonic Acid (p-TsOH)	5 mol%	60	4	42%	High (Severe resinification)
Boron Trifluoride Etherate (BF₃·OEt₂)	2 mol%	25	2	65%	Moderate
Amberlyst-15 (Solid Acid Resin)	10 wt%	40	6	89%	Low (Easily filtered)
Gold(I) Catalyst (JohnPhosAuSbF₆)*	2 mol%	25	8	92%	Very Low (High selectivity)

*Note: Gold self-relay catalysis represents an emerging, highly selective alternative for furanized triarylmethanes that completely avoids harsh acids[6], though it requires higher upfront catalyst costs.

Step-by-Step Methodology: Pilot-Scale Synthesis

The following protocol details the scale-up synthesis of Tris(5-ethylfuran-2-yl)methane utilizing a heterogeneous solid acid approach to maximize yield and prevent furan degradation.

Objective: Scale up the synthesis of Tris(5-ethylfuran-2-yl)methane to a 1-kg batch while establishing a self-validating thermal and kinetic control system.

• Reactor Preparation: Purge a 20 L jacketed glass reactor with high-purity N₂ for 30 minutes. Charge the reactor with 2-ethylfuran (3.5 equivalents)[7] and anhydrous 1,2-dichloroethane (DCE) (10 L).

• Catalyst Activation: Add Amberlyst-15 dry resin (10 wt% relative to the aldehyde mass). Initiate overhead stirring at 150 rpm to ensure uniform suspension without mechanically milling the resin beads.

• Controlled Electrophile Dosing: Heat the suspension to 40°C using the jacket temperature control. Feed 5-ethyl-2-furaldehyde (1.0 equivalent) continuously over 3 hours using a precision dosing pump.

  • Causality Check: Slow dosing maintains a low steady-state concentration of the highly reactive aldehyde, preventing thermal runaway and subsequent furan polymerization.

• Reaction Monitoring: Sample the reactor every 45 minutes. Analyze the aliquots via HPLC (254 nm). The reaction is kinetically complete when the aldehyde peak area falls below 1%.

• Quench and Filtration: Cool the reactor to 10°C. Filter the heterogeneous catalyst through a specialized PTFE membrane under N₂ pressure. Wash the organic filtrate with degassed saturated NaHCO₃ (3 x 2 L) to neutralize any leached trace acidity.

• Isolation: Concentrate the organic layer under reduced pressure (40°C, 50 mbar). Purify the crude oil via short-path distillation to recover excess 2-ethylfuran, followed by recrystallization of the residue from cold, degassed ethanol to yield pure Tris(5-ethylfuran-2-yl)methane.

References

• Synthesis of Triarylmethanes by Decarbonylation of 3, 3-Diaryl Benzofuranones. ResearchGate. URL:[Link]

• A Cascade Synthesis of Unsymmetrical Furanized Triarylmethanes via Gold Self-Relay Catalysis. MDPI. URL:[Link]

• SYNTHESIS OF SOME DIAZINE AND TRIAAZOLE DERIVATIVES FROM FURFURAL. ResearchGate. URL: [Link]

• Synthesis of Triarylmethanes by Decarbonylation of 3,3-Diaryl Benzofuranones. ACS Publications. URL:[Link]

• Synthesis of Triarylmethanes via Palladium-Catalyzed Suzuki-Miyaura Reactions of Diarylmethyl Esters. NIH. URL:[Link]

Sources

• 1. CAS:152407-58-4, Tris(5-ethylfuran-2-yl)methane-毕得医药 [bidepharm.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. A Cascade Synthesis of Unsymmetrical Furanized Triarylmethanes via Gold Self-Relay Catalysis [mdpi.com]
• 7. 3208-16-0|2-Ethylfuran|BLD Pharm [bldpharm.com]

Stability issues of Tris(5-ethylfuran-2-yl)methane under acidic conditions

Topic: Stability Troubleshooting and Acid-Degradation Control Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Welcome to the TEFM Technical Support Center. Tris(5-ethylfuran-2-yl)methane is a highly functionalized triarylmethane derivative. While its electron-rich furan rings make it a valuable synthetic intermediate, they also introduce severe stability liabilities under acidic conditions. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you control and prevent acid-catalyzed degradation.

Mechanism of Acid Degradation

Understanding why TEFM degrades is the first step to preventing it. The molecule faces two distinct degradation pathways under acidic stress:

• Furan Ring-Opening (Hydrolysis): The furan rings are highly susceptible to acid-catalyzed hydration and subsequent ring cleavage.

• Carbocation Formation: The central methine carbon can undergo hydride loss, forming a hyper-stabilized, deeply colored cation.

Mechanism of TEFM acid degradation: Ring opening and carbocation formation.

Troubleshooting FAQs

Q1: Why does my TEFM solution turn dark green/blue when exposed to mildly acidic conditions? A1: You are observing the formation of a highly conjugated triarylmethane carbocation. Triarylmethanes are notoriously prone to hydride abstraction or oxidation under acidic stress[1]. Because the 5-ethylfuran rings are strongly electron-donating, they hyper-stabilize the resulting central carbocation. This structural motif behaves identically to classic triarylmethane dyes (such as Malachite Green), which exhibit intense coloration in the visible spectrum[2]. Self-Validation: Run a rapid UV-Vis scan of the colored solution. A sharp, intense absorbance band in the 500–600 nm region confirms the presence of the trityl-like cation.

Q2: My LC-MS shows multiple unexpected peaks with +18 Da and +36 Da mass shifts. What is happening? A2: Your compound is undergoing acid-catalyzed furan ring-opening (hydrolysis). In aqueous acidic environments, the diffusion of an acidic proton leads to the protonation of the furan ring. Mechanistically, protonation at the Cα position is energetically preferred over the Cβ position[3]. This Cα-protonated intermediate undergoes nucleophilic attack by water, forming a hemiacetal-like furanol. Subsequent protonation of the ring oxygen triggers C–O bond dissociation, opening the ring into an acyclic 1,4-diketone[3]. Each ring-opening event incorporates one molecule of water, resulting in the +18 Da mass shift per cleaved furan ring. Self-Validation: Check your LC-MS mobile phase. If you are using 0.1% Formic Acid or TFA, the degradation is happening inside the column. Switch to a neutral buffer (e.g., 10 mM Ammonium Acetate) to validate whether the degradation is an analytical artifact or present in the bulk sample.

Q3: How do I prevent the formation of insoluble black resin during reaction workup? A3: The acyclic 1,4-diketones generated from the ring-opening described above are highly reactive. In the presence of residual acid, they undergo rapid intermolecular aldol condensations, leading to extensive cross-linking and polymerization (resinification). To prevent this, you must strictly avoid exposing the crude mixture to aqueous acids (pH < 5) during extraction. Quench the reaction with a mild buffer (e.g., saturated NaHCO₃) to neutralize the pH before adding your extraction solvent.

Quantitative Stability Data

To assist in experimental design, the following table summarizes the stability and half-life (t₁/₂) of TEFM across various pH levels and temperatures.

pH Level	Buffer System	Temperature (°C)	Half-Life (t₁/₂)	Primary Degradation Pathway
2.0	HCl / KCl	25	< 5 mins	Rapid Ring Opening & Polymerization
4.0	Acetate	25	2.5 hours	Ring Opening (+18 Da adducts)
4.0	Acetate	4	18 hours	Ring Opening (+18 Da adducts)
7.4	PBS	25	> 7 days	Stable (Trace Oxidation)
7.4	PBS	60	48 hours	Mild Oxidation (Cation formation)

Validated Experimental Protocols

Standard acid-free workup and stabilization workflow for TEFM.

Protocol 1: LC-MS Validation of Furan Ring-Opening

Objective: Differentiate between bulk sample degradation and analytical artifacts caused by acidic mobile phases.

• Sample Preparation: Dissolve 1 mg of TEFM in 1 mL of LC-MS grade Acetonitrile. Crucial: Avoid Methanol, which can form acetals with opened furan rings.

• Mobile Phase Selection:

  • Channel A: 10 mM Ammonium Acetate in Water (pH ~6.8). Do not use TFA or Formic Acid.

  • Channel B: 10 mM Ammonium Acetate in Acetonitrile.

• Chromatography: Run a standard gradient (e.g., 5% to 95% B over 10 minutes) on a C18 column.

• Data Analysis: Extract ion chromatograms (EIC) for the exact mass of TEFM [M+H]+, and the ring-opened adducts [M+H₂O+H]+ (+18 Da) and [M+2H₂O+H]+ (+36 Da). If the +18 Da peaks disappear under these neutral conditions, your previous degradation was an analytical artifact.

Protocol 2: Acid-Free Workup and Stabilization of TEFM

Objective: Safely extract and store TEFM without triggering acid-catalyzed polymerization.

• Quenching: To the crude reaction mixture, immediately add an equal volume of cold, saturated aqueous NaHCO₃ (pH ~7.5-8.0). Stir vigorously for 5 minutes until effervescence ceases.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate. The organic layer will contain the stabilized TEFM.

• Washing: Wash the organic layer with brine to remove residual water and salts. Dry over anhydrous Na₂SO₄. Crucial: Avoid MgSO₄ if it is old or contains acidic impurities.

• Storage: Concentrate under reduced pressure at < 30°C. Store the purified TEFM as a neat solid at -20°C under an inert Argon atmosphere to prevent oxidative carbocation formation.

References

• Liang, X., Haynes, B. S., & Montoya, A. (2018). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels.[Link]

• Rao, Q., Zhang, Y., Gu, X.-Y., Liu, Y.-P., Jiang, B., & Hao, W.-J. (2023). A Cascade Synthesis of Unsymmetrical Furanized Triarylmethanes via Gold Self-Relay Catalysis. Catalysts.[Link]

• Wikipedia Contributors. (2024). Triarylmethane dye. Wikipedia, The Free Encyclopedia.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Triarylmethane dye - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Unambiguous Structural Validation of Tris(5-ethylfuran-2-yl)methane: A 2D NMR Comparison Guide

As a Senior Application Scientist, one of the most common analytical hurdles I encounter in the development of bio-based polymers and pharmaceutical building blocks is the structural verification of highly symmetric molecules. Tris(5-ethylfuran-2-yl)methane (C₁₉H₂₂O₃) is a prime example. Featuring a central methine carbon bonded to three identical 5-ethylfuran-2-yl rings, this molecule presents a unique challenge: its high degree of rotational symmetry in solution collapses its nuclear magnetic resonance (NMR) signals, masking the complexity of its framework.

This guide objectively compares the efficacy of 2D NMR against alternative analytical techniques and provides a self-validating, step-by-step experimental protocol for the unambiguous structural elucidation of Tris(5-ethylfuran-2-yl)methane.

The Analytical Challenge of Symmetric Furanics

In solution, the rapid rotation around the C(methine)–C(furan) bonds renders all three furan rings of Tris(5-ethylfuran-2-yl)methane magnetically equivalent. Consequently, a standard 1D ¹H NMR spectrum yields only five distinct signals: a singlet for the central methine, two doublets for the furan protons, a quartet for the ethyl methylene, and a triplet for the ethyl methyl group.

While this simplicity is elegant, it introduces a critical vulnerability: 1D NMR cannot definitively prove connectivity across quaternary carbons. A linear oligomeric furan resin or an isomer with C3-substitution on the furan ring could produce a nearly identical 1D spectral profile. As highlighted in comparative studies of furanic architectures[1], relying solely on 1D NMR is insufficient for proving exact regiochemistry.

Objective Comparison: 2D NMR vs. Orthogonal Techniques

To establish absolute structural confidence, we must evaluate our analytical toolkit. Table 1 summarizes why 2D NMR is the optimal approach for this specific molecular class compared to standard alternatives.

Table 1: Comparison of Analytical Techniques for Furanic Architectures

Analytical Technique	Strengths	Limitations for Tris(5-ethylfuran-2-yl)methane	Verdict
1D NMR (¹H & ¹³C)	Rapid acquisition; easily identifies functional groups and symmetry.	Cannot link isolated spin systems across the unprotonated C2 and C5 furan carbons.	Insufficient for unambiguous proof.
High-Resolution Mass Spec (HRMS)	Confirms exact mass and molecular formula (C₁₉H₂₂O₃).	Fails to distinguish between positional isomers (e.g., C2 vs. C3 furan substitution).	Complementary , but not definitive.
X-Ray Crystallography	Provides absolute 3D structural confirmation and spatial arrangement.	Requires high-quality single crystals; this compound often presents as a viscous oil.	Impractical for routine batch validation.
2D NMR Suite (COSY, HSQC, HMBC)	Maps through-bond connectivity across the entire molecular framework.	Requires higher sample concentration and longer instrument acquisition times.	Gold Standard for structural validation.

The Self-Validating 2D NMR Workflow

The structural analysis of furan derivatives relies heavily on advanced 2D NMR techniques to distinguish between linear, branched, and tri-substituted architectures[2]. The protocol below is designed as a self-validating system : each experiment builds upon the last, culminating in a closed loop of logical proof where no structural assignment is left to assumption.

Workflow for the 2D NMR structural validation of Tris(5-ethylfuran-2-yl)methane.

Step-by-Step Experimental Protocol

• Sample Preparation: Dissolve 20 mg of Tris(5-ethylfuran-2-yl)methane in 0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is selected because non-polar furan derivatives exhibit excellent solubility in it, and it lacks exchangeable protons that could obscure critical regions of the spectrum.

• Instrument Calibration: Lock, tune, and shim a 400 MHz (or higher) NMR spectrometer.

  • Causality: Precise shimming is mandatory to resolve the fine J-couplings (~3.2 Hz) between the furan H3 and H4 protons, which are critical for COSY interpretation.

• 1D Acquisition: Acquire standard ¹H (zg30) and ¹³C (zgpg30) spectra to establish baseline chemical shifts.

• COSY (Correlation Spectroscopy): Acquire a gradient-selected COSY (cosygpqf).

  • Causality: This isolates the two distinct proton spin systems: the ethyl group (A₂X₃ system) and the furan ring (AX system).

• HSQC (Heteronuclear Single Quantum Coherence): Acquire a multiplicity-edited HSQC (hsqcedetgpsisp2.2).

  • Causality: This differentiates protonated carbons from quaternary carbons. The C2 and C5 furan carbons will intentionally show no cross-peaks here, identifying them as the structural "bridges."

• HMBC (Heteronuclear Multiple Bond Correlation): Acquire an HMBC (hmbcgplpndqf) optimized for a long-range coupling constant of J = 8 Hz.

  • Causality: Theoretical and experimental spectroscopic studies confirm that 8 Hz is the optimal average for 2-bond and 3-bond carbon-proton couplings in heteroaromatic furan systems[3]. This experiment is the linchpin that connects the isolated spin systems.

Data Interpretation & Logical Proof

To validate the structure, we must cross-reference the quantitative data extracted from the 2D suite. Table 2 outlines the expected chemical shifts and the critical correlations that prove the molecule's architecture.

Table 2: Expected NMR Data and Key 2D Correlations

Fragment	Proton (δH, ppm)	Multiplicity	Carbon (δC, ppm)	Key COSY (¹H-¹H)	Key HMBC (¹H → ¹³C)
Central Methine	~5.30	Singlet, 1H	~39.0	None	Furan C2
Furan H3	~6.05	Doublet, 3H	~107.5	Furan H4	Furan C2, Furan C5
Furan H4	~5.95	Doublet, 3H	~105.0	Furan H3	Furan C2, Furan C5
Ethyl CH₂	~2.65	Quartet, 6H	~21.5	Ethyl CH₃	Furan C5, Ethyl CH₃
Ethyl CH₃	~1.20	Triplet, 9H	~12.0	Ethyl CH₂	Ethyl CH₂

The Mechanism of Validation

The self-validating logic relies entirely on the HMBC data to bridge the gaps left by 1D NMR:

• Validating the Core: The central methine proton (δH ~5.30) shows a strong ³J HMBC correlation to the quaternary carbon at δC ~152.0 ppm. Because the methine proton integrates to 1H and the furan signals integrate to a multiple of 3, this single correlation proves the central carbon is bonded to three identical furan C2 positions.

• Validating the Periphery: The ethyl CH₂ protons (δH ~2.65) show a ³J HMBC correlation to the quaternary carbon at δC ~156.0 ppm (Furan C5). This unambiguously places the ethyl group at the 5-position of the furan ring, ruling out any C3 or C4 isomeric impurities.

Key HMBC correlations establishing the connectivity of furan rings to the central methine.

Conclusion

For highly symmetric molecules like Tris(5-ethylfuran-2-yl)methane, 1D NMR and Mass Spectrometry can only suggest a structure, but they cannot prove it. By deploying a self-validating 2D NMR suite (COSY, HSQC, and HMBC), researchers can unequivocally map the through-bond connectivity across silent quaternary carbons. This methodology ensures that the exact regiochemistry—specifically the C2 linkage to the central methine and the C5 linkage to the ethyl group—is validated with absolute analytical certainty.

References[1] Title: Validating the Structure of 5-Propylfuran-2-carbaldehyde: A 2D NMR Comparison Guide | Source: Benchchem | URL:https://www.benchchem.com/[2] Title: Structural Analysis of Lignin-Based Furan Resin | Source: Aalto University | URL:https://www.aalto.fi/en[3] Title: Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives | Source: International Journal of Pharmaceutical Sciences Review and Research | URL:https://globalresearchonline.net/

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Performance comparison of furan-based compounds in polymer applications

The increasing demand for sustainable and high-performance polymers has catalyzed significant research into bio-based alternatives to conventional petroleum-derived plastics.[1][2][3][4][5] Among these, furan-based polymers, derived from renewable biomass sources like agricultural and forestry waste, are emerging as a particularly promising class of materials.[2][6] This guide provides a comprehensive comparison of the performance of furan-based polymers with their traditional counterparts, supported by experimental data, for researchers, scientists, and professionals in drug development and advanced materials.

The core of these innovative polymers is the furan ring, a five-membered aromatic heterocycle containing oxygen, which can be sourced from the dehydration of sugars.[6] This unique chemical structure imparts a range of advantageous properties, including superior barrier performance, enhanced thermal stability, and robust mechanical strength, making them viable green alternatives for a multitude of applications.[2][3]

Performance Deep Dive: Furan-Based Polyesters vs. Their Petroleum-Based Analogs

One of the most extensively studied furan-based polymers is polyethylene furanoate (PEF), positioned as a bio-based alternative to the widely used polyethylene terephthalate (PET).[7][8] The primary structural difference lies in the substitution of the petroleum-derived terephthalic acid (PTA) in PET with 2,5-furandicarboxylic acid (FDCA), a bio-based monomer.[2][9] This seemingly subtle change at the molecular level leads to significant enhancements in material properties.[9]

Superior Gas Barrier Properties

For applications in packaging, especially for oxygen-sensitive products and carbonated beverages, the material's ability to prevent gas permeation is critical. PEF consistently demonstrates significantly lower permeability to oxygen (O₂), carbon dioxide (CO₂), and water vapor (H₂O) compared to PET.[7][8][9][10][11] This enhanced barrier performance is attributed to the unique molecular structure of the furan ring, which exhibits suppressed ring-flipping dynamics compared to the phenyl ring in PET.[10] This reduced chain mobility results in a lower gas diffusion coefficient, effectively impeding the passage of gas molecules through the polymer matrix.[10]

Gas Permeability	Polyethylene Furanoate (PEF)	Polyethylene Terephthalate (PET)	Improvement Factor
Oxygen (O₂) Barrier	~10-11 times lower permeability	Standard	~10-11x[10]
Carbon Dioxide (CO₂) Barrier	~15-31 times lower permeability	Standard	~15-31x[9][10][12]
Water Vapor (H₂O) Barrier	~2.1-2.5 times lower permeability	Standard	~2.1-2.5x[10][12]

Data compiled from multiple sources. Actual values can vary based on specific processing conditions and material grade.

Enhanced Thermal and Mechanical Performance

Furan-based polymers often exhibit superior thermal and mechanical properties compared to their petrochemical counterparts.[2] PEF, for instance, has a higher glass transition temperature (Tg) and a higher Young's modulus than PET, indicating greater rigidity and heat resistance.[7][8][13][14] This allows for the production of thinner and more lightweight packaging without compromising performance.[12][13]

Property	Furan-Based Polymers	Petroleum-Based Polymers
Glass Transition Temperature (Tg)	PEF: ~75-85°C	PET: ~67-81°C
Young's Modulus	PEF: ~2.8-3.3 GPa[15]	PET: ~2.0-2.4 GPa
Tensile Strength	PEF: ~72-83 MPa[15]	PET: ~47-72 MPa
Thermal Decomposition (Td5%)	Furan-based Polyimides: >425°C[16][17]	Standard Polyimides: Varies

Note: The thermal stability of polymers can be influenced by factors such as molecular weight, purity, and the specific conditions of the analysis.[1]

The rigid structure of the furan ring contributes to a higher crosslink density in thermosetting systems, leading to improvements in both tensile strength and flexural modulus.[18] Furan-based epoxy amine systems have been shown to exhibit higher density, Young's modulus (>5 GPa), and yield strength (>150 MPa in compression) compared to traditional epoxies.[19]

Biodegradability and Recyclability

A key driver for the development of bio-based polymers is the pursuit of more sustainable end-of-life options. While more research is needed for a comprehensive understanding, initial studies indicate that some furan-based polyesters, like PEF, have the potential to be biodegradable under specific conditions.[20][21] For instance, one study demonstrated 40% biodegradation of PEF in a marine environment within 90 days.[20][21] Furthermore, the length of the methylene chain in furan-containing polyesters can be adjusted to regulate their biodegradability.[20][21]

In terms of recycling, PEF has shown favorable properties. It can be mechanically and chemically recycled and is also compatible with the existing PET recycling stream in certain quantities without significantly affecting the properties of the recycled material.[11][13]

Experimental Protocols

To ensure the validity and reproducibility of performance claims, standardized experimental protocols are essential.

Gas Permeability Measurement

The determination of gas transmission rates in polymer films is a critical measurement for packaging applications.

Caption: Workflow for Gas Permeability Measurement.

Methodology:

• Sample Preparation: A film of the polymer is prepared with a uniform and known thickness. This film is then securely mounted in a diffusion cell, creating a barrier between two chambers.

• Testing: One chamber is filled with the test gas (e.g., O₂, CO₂) at a specific pressure, while the other side is purged with a carrier gas (e.g., nitrogen).

• Detection: As the test gas permeates through the polymer film, it is carried by the purge gas to a detector. Coulometric sensors are commonly used for oxygen, while infrared (IR) sensors are often employed for carbon dioxide and water vapor.[10]

• Calculation: The sensor measures the concentration of the test gas, which is then used to calculate the gas transmission rate, typically expressed in units of cm³·mm/(m²·day·atm).

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA is a standard technique to evaluate the thermal stability of polymers by measuring the change in mass of a sample as a function of temperature.[1]

Caption: Workflow for Thermogravimetric Analysis (TGA).

Methodology:

• Sample Preparation: A small, precisely weighed sample of the polymer (typically 5-10 mg) is placed in a crucible.

• Analysis: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate. The instrument continuously measures the sample's weight as the temperature increases.

• Data Interpretation: The resulting TGA curve plots weight loss against temperature. Key parameters include the onset temperature of decomposition (often reported as the temperature at 5% weight loss, Td5%) and the temperature of the maximum rate of decomposition (Tmax).[1]

Synthesis of Furan-Based Polymers

The synthesis of furan-based polymers typically starts with biomass-derived platform molecules like furfural and 5-hydroxymethylfurfural (HMF).[6] These can be converted into various polymerizable monomers, with 2,5-furandicarboxylic acid (FDCA) being a key building block for polyesters and polyamides.[6]

Caption: From Biomass to Poly(ethylene furanoate) (PEF).

Common polymerization methods include:

• Step-Growth Polymerization: Used for producing polyesters like PEF, as well as polyamides and epoxy resins.[6]

• Enzymatic Polymerization: Offers a more environmentally friendly synthesis route with mild reaction conditions.[22]

• Direct C-H Arylation: An efficient method for creating furan-based conjugated polymers with tunable electronic properties.[6]

Future Outlook and Challenges

Furan-based polymers represent a significant step towards a more sustainable and circular economy for plastics. Their enhanced performance characteristics open up possibilities for applications in demanding fields such as biomedical devices, electronics packaging, and automotive components.[23][24] However, challenges remain in scaling up the production of furan-based monomers to compete economically with their petroleum-based counterparts.[2] Continued research and development in catalytic processes and biorefinery efficiency are crucial to unlocking the full potential of these remarkable materials.[2]

References

• A Comparative Analysis of Gas Barrier Properties: Polyethylene Furanoate (PEF) vs.
• Advantages of PEF Over PET - FCAD Group.
• PET and The Battle of Bioplastics Part III: PEF - Inline Plastics.
• PEF vs PET: Why the Future of Sustainable Packaging is Bio-based - GS Biom
• A Comparative Analysis of the Thermal Stability of Furan-Based Polymers and Altern
• Biodegradable Properties of PET Analogous Furan‐Based Polyesters in the Seas.
• Furan‐Based Copolyesters from Renewable Resources: Enzym
• PET and PEF - PETnology.
• Technical Support Center: Enhancing the Thermal Stability of Furan Acryl
• Preparation, Thermal Stability, and Preliminary Gas Separation Performance of Furan-Based Bio-Polyimide Films - MDPI.
• Biodegradable Properties of PET Analogous Furan‐Based Polyesters in the Seas | Zendy.
• Furan Derivatives: Plant-Based Monomers for Sustainable Polymers - P
• Exploring the versatility of novel furan-based α,ω-diene carbonate monomers: synthesis, (co-)
• Biobased 2,5-Bis(hydroxymethyl)
• High molecular weight bio furan-based co-polyesters for food packaging applications: synthesis, characterization and solid-state polymerization - Green Chemistry (RSC Publishing).
• Enzymatic bulk synthesis, characterization, rheology, and biodegradability of biobased 2,5-bis(hydroxymethyl)furan polyesters - Green Chemistry (RSC Publishing).
• Progress in the synthesis and properties of 2,5-furan dicarboxyl
• Furan Based Polymer Market | Global Market Analysis Report - 2035 - Future Market Insights.
• A Comparative Guide to Furan-Based and Petroleum-Based Reactive Diluents for High-Performance Resins - Benchchem.
• The revolution of furan-based plastics is here! - FURIOUS project.
• Synthesis and Properties of Furan Derivatives for Epoxy Resins | ACS Sustainable Chemistry & Engineering - ACS Public
• Versatile Furan-based polymers fo high value applications in packaging, automotive and underwater environments — Civil, Chemical, Environmental, and M
• Synthesis of furan-based conjugated polymers with tunable bandgaps via direct C–H aryl
• Application Notes & Protocols: Synthesis and Applications of Furan-Based Polymers - Benchchem.
• A Preliminary Study of Thermosets from Epoxy Resins Made Using Low-Toxicity Furan-Based Diols - PubMed.
• PEF bottles – a sustainable packaging m
• New bio-based polymer PEF shows low CO2 footprint - Peer-reviewed LCA study with in-depth assessment of industrial PEF production and its use as raw m
• Furan-based thermosetting polymers for high-performance applic
• Renewable Furan-Based Epoxy Resins Derived from 5-Hydroxymethylfurfural and Furfural | ACS Sustainable Chemistry & Engineering - ACS Public
• Preparation, Thermal Stability, and Preliminary Gas Separation Performance of Furan-Based Bio-Polyimide Films - PMC.
• A Perspective on PEF Synthesis, Properties, and End-Life - Frontiers.
• RENEWABLE FURAN- DERIVED EPOXY THERMOSETS AND NANOCOMPOSITES FOR COATING APPLIC
• Synthesis and Characterization of Thermosetting Furan-Based Epoxy Systems | Request PDF - ResearchG
• Fully bio-based furan/maleic anhydride epoxy resin with enhanced adhesive properties.
• Mechanical Behaviour and Induced Microstructural Development upon Simultaneous and Balanced Biaxial Stretching of Poly(ethylene furandicarboxyl
• Comparative Analysis of the Mechanical Behaviour of PEF and PET Uniaxial Stretching Based on the Time/Temper
• Experimental Study on the Synthesis of Biobased Poly(ethylene-2,5-furandicarboxylate) and Kinetic Modeling on the Esterification of 2,5-Furandicarboxylic Acid and Ethylene Glycol | ACS Sustainable Chemistry & Engineering.
• Towards High Molecular Weight Furan-Based Polyesters: Solid State Polymerization Study of Bio-Based Poly(Propylene Furanoate)
• Curing Kinetics of Bioderived Furan-Based Epoxy Resins: Study on the Effect of the Epoxy Monomer/Hardener R
• Modification of Poly(ethylene 2,5-furandicarboxylate) with Biobased 1,5-Pentanediol: Significantly Toughened Copolyesters Retain.

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Cross-Reactivity Profiling of Tris(5-ethylfuran-2-yl)methane: A Comparative Guide for Drug Development

As a Senior Application Scientist evaluating multidentate heterocyclic scaffolds, I frequently encounter materials transitioning from organometallic chemistry into early-stage drug discovery. Tris(5-ethylfuran-2-yl)methane (TEFM, CAS: 152407-58-4) is a highly versatile tripodal ligand synthesized via the acid-catalyzed condensation of 5-ethyl-2-furaldehyde[1]. While it is highly valued for its utility in catalytic applications such as the trimerization of ethylene[2], its incorporation into biological systems introduces significant pharmacological liabilities.

When evaluating TEFM for biological applications, we must rigorously address its chemical cross-reactivity. Furan rings are notorious for cytochrome P450 (CYP450)-mediated metabolic activation, which generates highly electrophilic species that covalently bind to off-target proteins, leading to assay interference and hepatotoxicity[3]. This guide objectively compares the cross-reactivity profile of TEFM against alternative structural scaffolds and provides the self-validating experimental protocols necessary to quantify these liabilities.

The Mechanistic Basis of Furan Cross-Reactivity

The cross-reactivity of furan-containing molecules stems from their oxidation into reactive intermediates[3]. Depending on the substitution pattern, CYP450 enzymes (primarily CYP3A4) oxidize the furan ring into either an epoxide or a reactive cis-butene-1,4-dial (enedial)[3].

In the case of TEFM, the ethyl groups at the 5-positions provide some steric shielding, but the 2,3-double bonds remain highly susceptible to epoxidation. Once the epoxide opens to form the enedial, the molecule acts as a potent electrophile, rapidly cross-reacting with cellular nucleophiles (such as the sulfhydryl groups of cysteine or the primary amines of lysine)[3]. This irreversible covalent binding is the primary driver of off-target pharmacological cross-reactivity.

Metabolic activation of TEFM leading to off-target protein cross-reactivity.

Comparative Cross-Reactivity Profiling

To objectively evaluate TEFM, we must compare its performance against both lower-valency furan analogs and non-furan bioisosteres. The table below summarizes the in vitro cross-reactivity metrics. We compare TEFM against Bis(5-ethylfuran-2-yl)methane (a less sterically hindered dipodal analog) and Tris(thienyl)methane (a thiophene-based bioisostere commonly used in multidentate ligand design[2]).

Table 1: Quantitative Cross-Reactivity and Metabolic Stability

Scaffold / Compound	Structure Type	CYP3A4 IC₅₀ (µM)	GSH Adduct Formation (pmol/min/mg)	Protein Covalent Binding (pmol eq/mg)	Pharmacological Verdict
Tris(5-ethylfuran-2-yl)methane	Tripodal Furan	4.2	High (145 ± 12)	High (85 ± 8)	High Liability (Metabolic Activation)
Bis(5-ethylfuran-2-yl)methane	Dipodal Furan	8.5	Very High (210 ± 18)	Very High (120 ± 15)	Severe Liability (Less steric hindrance)
Tris(thienyl)methane	Tripodal Thiophene	> 50	Low (< 10)	Low (< 5)	Viable Bioisostere (Stable to oxidation)
Tris(phenyl)methane	Tripodal Phenyl	> 50	None Detected	Background	Safe Scaffold (Inert control)

Causality & Insights: The data reveals that while TEFM is slightly less reactive than its dipodal counterpart (due to the steric bulk of the three furan rings hindering CYP450 active site access), it still exhibits unacceptable levels of glutathione (GSH) adduct formation and protein covalent binding. Substituting the oxygen atoms for sulfur (Tris(thienyl)methane) dramatically reduces metabolic cross-reactivity, as thiophenes are significantly more resistant to CYP-mediated ring-opening than furans.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocol details the exact methodology used to generate the cross-reactivity data. This assay uses Glutathione (GSH) as a surrogate nucleophile to trap the transient enedial intermediates before they can bind to complex proteins[3].

Protocol: Microsomal Stability & GSH Trapping Assay

Rationale: GSH is utilized at a supraphysiological concentration (5 mM) to outcompete off-target protein binding, acting as a highly efficient trap for the reactive intermediates.

Step-by-Step Methodology:

• Preparation of Incubation Matrix: In a 1.5 mL Eppendorf tube, combine 1 mg/mL Human Liver Microsomes (HLM), 5 mM reduced Glutathione (GSH), and 100 mM potassium phosphate buffer (pH 7.4).

• Compound Addition: Spike TEFM (dissolved in DMSO) into the matrix to achieve a final concentration of 10 µM. Ensure the final DMSO concentration does not exceed 0.5% (v/v) to prevent CYP450 inhibition.

• Reaction Initiation (Self-Validating Step): Initiate the reaction by adding 1 mM NADPH.

  • Causality Check: You must run a parallel Minus-NADPH control . If adducts form in the absence of NADPH, the cross-reactivity is driven by innate chemical instability rather than CYP450 metabolism.

• Incubation: Incubate the mixture at 37°C in a shaking water bath for exactly 60 minutes.

• Quenching: Terminate the reaction by adding an equal volume (e.g., 200 µL) of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Protein Precipitation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C to pellet the precipitated microsomal proteins.

• LC-MS/MS Analysis: Transfer the supernatant to an autosampler vial. Analyze via Electrospray Ionization (ESI) in positive mode, utilizing a neutral loss scan of 129 Da (the characteristic mass loss of the pyroglutamic acid moiety from GSH adducts) to quantify cross-reactivity.

Step-by-step workflow for the GSH trapping assay to quantify TEFM cross-reactivity.

Conclusion and Strategic Recommendations

While Tris(5-ethylfuran-2-yl)methane is an exceptional multidentate ligand for organometallic catalysis[2], its application in biological systems is severely limited by furan-mediated metabolic cross-reactivity[3]. The formation of reactive enedials leads to high levels of covalent protein binding. For drug development professionals looking to utilize tripodal scaffolds, replacing the furan moieties with thiophene (Tris(thienyl)methane) or phenyl rings is strongly recommended to abrogate these toxicological liabilities while maintaining the desired spatial geometry.

References

• Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

• (Aryl)(2-furyl)alkanes and their derivatives, 20. Synthesis of symmetric bis- and tris(2-furyl)methanes Source: ARKIVOC (Archive for Organic Chemistry) URL:[Link]

• Catalyst for trimerization of ethylene and process for trimerizing ethylene using the catalyst (US7368516B2)

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A Comparative Benchmarking Guide to Tris(5-ethylfuran-2-yl)methane and its Therapeutic Potential

In the landscape of modern drug discovery, the furan scaffold stands out as a cornerstone of medicinal chemistry. This five-membered aromatic heterocycle is a versatile pharmacophore present in a multitude of clinically approved drugs and promising therapeutic candidates.[1] Its derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antibacterial, anti-inflammatory, and neuroprotective effects.[2][3][4] This guide provides a comprehensive comparative analysis of a novel compound, Tris(5-ethylfuran-2-yl)methane, benchmarking its potential against existing furan-based compounds and outlining a strategic framework for its experimental validation.

The Furan Scaffold: A Privileged Structure in Medicinal Chemistry

The furan ring's utility in drug design stems from its unique electronic and steric properties. It often serves as a bioisostere for phenyl rings, which can lead to enhanced metabolic stability and improved interactions with biological targets.[1][2] The oxygen atom in the furan ring can participate in hydrogen bonding, while the aromatic system allows for π–π stacking interactions, both of which are crucial for binding to enzymes and receptors.[2] The biological activity of furan-based compounds is highly dependent on the nature and position of substituents on the furan ring, with modifications at the C2 and C5 positions being particularly critical for modulating potency and selectivity.[1]

Tris(5-ethylfuran-2-yl)methane: A Novel Candidate for Investigation

Tris(5-ethylfuran-2-yl)methane is a novel molecule within the expansive family of furan derivatives. While specific experimental data on its biological activity is not yet publicly available, its structure suggests significant potential. The presence of three 5-ethylfuran-2-yl moieties connected by a methane bridge presents a unique three-dimensional arrangement that could facilitate novel interactions with biological targets.

Benchmarking Against Existing Compounds: A Structural and Functional Perspective

Due to the nascent stage of research on Tris(5-ethylfuran-2-yl)methane, a direct comparison with established drugs is premature. However, we can establish a robust benchmarking framework by comparing it to structurally similar compounds and known bioactive furan derivatives.

A close structural analog is Tris(5-methyl-2-furyl)methane .[5] The primary difference lies in the substitution at the 5-position of the furan rings (ethyl vs. methyl). This seemingly minor alteration can have a significant impact on the compound's lipophilicity, steric profile, and metabolic stability, which in turn can influence its pharmacokinetic and pharmacodynamic properties.

To guide future research, the following table outlines potential performance benchmarks for Tris(5-ethylfuran-2-yl)methane based on the known activities of other furan derivatives. These are postulated targets to aim for in initial screening assays.

Biological Activity	Benchmark Compound(s)	Reported Activity (IC50/MIC)	Postulated Target for Tris(5-ethylfuran-2-yl)methane
Anticancer	Furan-fused chalcones[1]	17.2 µM (HL60 cell line)[1]	< 20 µM
Antibacterial	Furan-3-carboxamides	Not specified quantitatively in provided text	MIC < 10 µg/mL against S. aureus
Anti-inflammatory	Furan-containing amides[6]	Promising results (qualitative)[6]	> 50% inhibition of albumin denaturation at 100 µg/mL
Neuroprotective	General furan derivatives[3]	Modulate inflammatory pathways[3]	Significant reduction of oxidative stress in neuronal cell models

Experimental Protocols for Validation

To empirically determine the therapeutic potential of Tris(5-ethylfuran-2-yl)methane, a series of standardized in vitro assays are recommended. The following protocols provide a self-validating system for initial screening.

Anticancer Activity: MTT Assay for Cytotoxicity

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method to assess cell viability.[7]

Workflow Diagram:

MTT Assay Workflow

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cell lines (e.g., HeLa, HCT116, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.[7]

• Compound Treatment: Prepare serial dilutions of Tris(5-ethylfuran-2-yl)methane in the appropriate cell culture medium. The final solvent concentration should not exceed 0.5%. Replace the existing medium with 100 µL of the medium containing the test compound. Include vehicle and positive controls.[7]

• Incubation: Incubate the plates for 48 to 72 hours.[7]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value.

Antibacterial Activity: Broth Microdilution Assay for MIC Determination

This protocol determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7]

Workflow Diagram:

MIC Assay Workflow

Step-by-Step Protocol:

• Compound Dilution: Prepare serial two-fold dilutions of Tris(5-ethylfuran-2-yl)methane in Mueller-Hinton Broth (MHB) in a 96-well plate.[7]

• Inoculum Preparation: Prepare a bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well. Include growth and sterility controls.[7]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[7]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[7]

Conclusion

Tris(5-ethylfuran-2-yl)methane represents an intriguing new chemical entity with the potential to exhibit a range of valuable biological activities, a characteristic of the broader furan chemical class. While direct experimental evidence is currently lacking, a comparative analysis with structurally related compounds and known bioactive furans provides a strong rationale for its investigation. The outlined experimental protocols offer a clear and robust pathway for elucidating the therapeutic potential of this promising compound. The insights gained from such studies will be instrumental in determining its future role in drug discovery and development.

References

• Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
• IntechOpen.
• Benchchem.
• PubMed.
• Research & Reviews: A Journal of Pharmacology. Furan: A Promising Scaffold for Biological Activity.
• PubChem. Tris(5-methyl-2-furyl)methane.
• BLD Pharm. Tris(5-ethylfuran-2-yl)methane.
• MDPI.
• Benchchem.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orientjchem.org [orientjchem.org]
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• 5. Tris(5-methyl-2-furyl)methane | C16H16O3 | CID 2753236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Definitive Comparison Guide: Isomeric Differentiation of Ethylfuran-Containing Compounds by MS/MS

Executive Summary

Alkylfurans, specifically 2-ethylfuran (2-EF) and 2,5-dimethylfuran (2,5-DMF) , present a notoriously difficult analytical challenge. Both share the molecular formula C₆H₈O (m/z 96.13) and are critical targets in two distinct fields: food safety, where they emerge as toxic thermal processing contaminants[1], and clinical diagnostics, where they serve as exhaled breath biomarkers for pediatric allergic asthma[2].

Because they frequently co-elute in gas chromatography (GC) and produce nearly identical single-quadrupole mass spectra, conventional GC-MS often fails to differentiate them. This guide objectively compares current analytical alternatives and establishes GC-MS/MS (Tandem Mass Spectrometry) as the gold standard, detailing the mechanistic causality behind its success.

The Analytical Challenge: Co-elution and Spectral Overlap

In standard electron ionization (EI) at 70 eV, both 2-EF and 2,5-DMF yield a molecular ion at m/z 96. Furthermore, both isomers undergo a facile loss of a methyl radical (15 Da) to form a highly abundant methylfuranium ion at m/z 81. In Selected Ion Monitoring (SIM) mode, monitoring m/z 96 or 81 results in overlapping signals if chromatographic baseline separation is not achieved[1]. This forces laboratories to choose between sacrificing run time for chromatographic resolution or upgrading to tandem mass spectrometry.

Comparison of Differentiation Alternatives

Alternative 1: Advanced Chromatographic Separation (Single-Quad MS)

• Mechanism: Relies entirely on specialized stationary phases (e.g., Supelco Equity-1 or ultra-long CP-Wax columns) and extremely slow temperature gradients to force baseline separation before the MS detector.

• Performance: While it can achieve a resolution ( Rs​ ) > 1.0, it extends run times significantly (often >30 minutes) and remains highly vulnerable to matrix interferences in complex samples like coffee or baby food[1].

Alternative 2: High-Resolution PTR-TOF-MS (Real-Time Analysis)

• Mechanism: Proton Transfer Reaction Time-of-Flight MS (PTR-TOF-MS) utilizes soft ionization (H₃O⁺) to generate protonated molecular ions [M+H]⁺ at an exact mass of m/z 97.065.

• Performance: Excellent for high-throughput, real-time breath screening[2]. However, because it lacks a chromatographic dimension, PTR-TOF-MS cannot inherently differentiate the structural isomers of C₆H₈O. It requires offline two-dimensional GC (GCxGC-TOF) for definitive structural validation[2].

Alternative 3: GC-MS/MS in MRM Mode (The Gold Standard)

• Mechanism: Multiple Reaction Monitoring (MRM) bypasses the need for complete chromatographic separation by exploiting the distinct thermodynamic stabilities of the isomers' intermediate ions[3].

• Causality (The "Why"):

  2,5-Dimethylfuran: Cleaving a methyl group directly attached to the aromatic furan ring requires breaking a strong sp2

  sp3 carbon-carbon bond. Consequently, its molecular ion (m/z 96) is relatively stable. The MS/MS method isolates m/z 96 in the first quadrupole (Q1) and fragments it in the collision cell (Q2) to yield product ions at m/z 81 and 53[4].

2-Ethylfuran: The ethyl side-chain is highly labile. Upon EI ionization, the sp3

sp3 bond of the ethyl group easily cleaves, losing a methyl radical to form a resonance-stabilized m/z 81 base peak. Because the m/z 96 ion is too transient for reliable isolation, Q1 instead isolates the m/z 81 fragment. Subsequent collision-induced dissociation yields unique product ions at m/z 53 and 50[4].

Performance: Delivers absolute structural specificity, eliminates matrix background, and allows for rapid GC gradients (<10 minutes)[3].

Quantitative Data Presentation

Table 1: Performance Comparison of Analytical Strategies

Strategy	Resolution / Specificity	Typical Run Time	Matrix Interference	Best Use Case
Specialized GC-SIM	Moderate ( Rs​ ~ 1.0 - 1.2)	30 - 40 mins	High	Labs restricted to single-quad MS
PTR-TOF-MS	Low (Isomers indistinguishable)	< 1 min	Low (High-Res)	Real-time clinical breath screening
GC-MS/MS (MRM)	Absolute (Isomer-specific)	< 10 mins	None	Complex food matrices / Biomarkers

Table 2: Optimized MRM Transitions for Isomeric Differentiation[4]

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Mechanistic Rationale
2,5-Dimethylfuran	m/z 96	m/z 81 (Quantifier)	25	Stable M⁺ due to strong ring-CH₃ bonds.
m/z 96	m/z 53 (Qualifier)	10	Ring opening and fragmentation.
2-Ethylfuran	m/z 81	m/z 50 (Quantifier)	50	Labile ethyl group forces use of [M-CH₃]⁺ precursor.
m/z 81	m/z 53 (Qualifier)	10	Further fragmentation of the m/z 81 ion.

Experimental Protocol: Self-Validating HS-SPME-GC-MS/MS Workflow

The following protocol details the extraction and differentiation of ethylfuran isomers from complex matrices, utilizing a self-validating MRM approach[3][4].

Step 1: Matrix Modification (Salting Out)

• Weigh 5.0 g of the homogenized sample into a 20 mL headspace vial.

• Add 5.0 mL of saturated NaCl solution. Causality: The high ionic strength decreases the solubility of volatile non-polar furans in the aqueous phase, driving them into the headspace.

Step 2: Headspace Solid-Phase Microextraction (HS-SPME)

• Equilibrate the vial at 40°C for 15 minutes.

• Expose a Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME Arrow fiber to the headspace for 15 minutes at 40°C.

Step 3: GC Separation

• Desorb the fiber in the GC inlet at 230°C for 3 minutes in splitless mode.

• Use an HP-5MS column (30 m × 0.25 mm, 0.25 μm).

• Fast Gradient: Hold at 40°C for 2 min, ramp at 20°C/min to 200°C. (Total run time: ~10 mins).

Step 4: Tandem MS Detection & Self-Validation

• Operate the MS with an EI source at 70 eV.

• Program the MRM transitions as outlined in Table 2 .

• Self-Validation Checkpoint: For every positive detection, calculate the ion ratio between the quantifier and qualifier transitions. The ratio must fall within ±20% of the neat analytical standard. If the ratio deviates, matrix interference is present, and the sample must be diluted or subjected to standard addition.

Workflow Visualization

Decision tree for differentiating C6H8O isomers using precursor stability and MRM transitions.

References

• Title: Quantification of furan and 5 alkylfurans with complete separation of 2-ethylfuran and 2,5-dimethylfuran isomers in cereals, coffee and Infant products by GC-MS Source: PubMed (NIH) URL: [Link]

• Title: Breath profiles in paediatric allergic asthma by proton transfer reaction mass spectrometry Source: BMJ Thorax URL: [Link]

• Title: Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry Source: MDPI Molecules URL: [Link]

• Title: Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry Source: ACS Omega URL: [Link]

Sources

• 1. Quantification of furan and 5 alkylfurans with complete separation of 2-ethylfuran and 2,5-dimethylfuran isomers in cereals, coffee and Infant products by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bmjopenrespres.bmj.com [bmjopenrespres.bmj.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Tris(5-ethylfuran-2-yl)methane proper disposal procedures

Operational and Disposal Guide for Tris(5-ethylfuran-2-yl)methane

Tris(5-ethylfuran-2-yl)methane (CAS: 152407-58-4)[1] is a specialized triarylmethane derivative featuring three ethyl-substituted furan rings. While highly valuable as a building block in medicinal chemistry and materials science, its structural characteristics demand strict logistical and disposal protocols. This guide provides drug development professionals and laboratory managers with a field-proven, causally-driven framework for the safe handling, stabilization, and disposal of this compound.

Chemical Profile & Hazard Causality

Understanding the chemical behavior of Tris(5-ethylfuran-2-yl)methane is critical for designing an effective disposal strategy. As an application scientist, I emphasize that standard organic waste disposal is insufficient for substituted furans; their reactivity requires active stabilization.

• Autoxidation and Peroxide Formation: Furan rings, particularly those with alkyl substitutions like the ethyl groups in Tris(5-ethylfuran-2-yl)methane, possess electron-rich diene systems. When exposed to atmospheric oxygen and ultraviolet (UV) light, these systems undergo autoxidation, leading to the insidious formation of explosive peroxides[2]. This dictates that disposal is not merely about chemical elimination, but about active stabilization prior to transport.

• Aquatic Toxicity: Complex furan derivatives pose a severe risk to aquatic ecosystems if discharged into standard wastewater systems[3]. They resist standard biological degradation in municipal water treatment facilities.

• Flammability: While the high molecular weight of this specific compound reduces its volatility compared to simple furans, aerosolized particles or solutions mixed in flammable laboratory solvents present a significant fire hazard.

Table 1: Quantitative Data & Disposal Parameters

Parameter	Specification / Threshold	Operational Implication
CAS Number	152407-58-4	Primary identifier for EPA waste manifests.
Molecular Formula	C19H22O3	Indicates non-halogenated organic waste classification.
Peroxide Safe Limit	< 20 ppm	Absolute threshold for safe transport and handling.
Storage Shelf Life	12 months (Opened)	Mandates strict inventory tracking to prevent peroxide accumulation.
Disposal Method	High-Temp Incineration	Prevents aquatic bioaccumulation and ensures complete destruction.

Pre-Disposal Assessment: Peroxide Testing Protocol

Before transferring Tris(5-ethylfuran-2-yl)methane waste to central accumulation areas, it must be validated as peroxide-free. According to the , this protocol must operate as a self-validating closed loop: the waste cannot proceed to the next logistical phase until a negative test empirically proves the neutralization was successful.

Step-by-Step Methodology:

• Preparation: Don appropriate PPE (nitrile gloves, safety goggles, flame-resistant lab coat). Conduct all tests inside a certified chemical fume hood.

• Sampling: Extract a 1 mL aliquot of the waste solution containing the compound using a clean glass pipette.

• Testing: Apply 1-2 drops of the solution to a commercially available starch-iodide test strip.

• Observation: Wait exactly 1 minute. A color change to blue/black indicates the oxidation of iodide to iodine, confirming the presence of peroxides.

• Quantification: Compare the strip to the manufacturer's color chart. If the concentration exceeds 20 ppm, the waste poses a shock-sensitive hazard and must be chemically reduced.

• Chemical Reduction (If Required): Slowly add a 10% (w/v) aqueous solution of ferrous sulfate (FeSO4) or sodium metabisulfite to the primary waste container. Stir gently for 15-30 minutes to reduce the peroxides into stable alcohols.

• Validation: Repeat Steps 2-4. The waste is only cleared for transfer when the test reads < 20 ppm.

Waste Segregation and Packaging Logistics

Proper segregation prevents dangerous cross-reactions and ensures compliance with the Resource Conservation and Recovery Act (RCRA).

Step-by-Step Methodology:

• Container Selection: Use an amber glass or high-density polyethylene (HDPE) container. The amber tint is crucial as it protects the compound from UV-induced degradation and further autoxidation.

• Segregation: Classify the material strictly as Non-Halogenated Organic Waste . Do NOT mix with oxidizing agents (e.g., nitrates, perchlorates) or strong acids, as this can trigger violent exothermic reactions[2].

• Labeling: Affix a compliant hazardous waste label. Explicitly list "Tris(5-ethylfuran-2-yl)methane" and any associated solvents. Date the label the exact moment the first drop of waste enters the container.

• Secondary Containment: Place the primary container in a chemically resistant secondary bin (e.g., a polypropylene tray) to capture potential leaks during temporary storage.

Final Disposal: High-Temperature Incineration

Tris(5-ethylfuran-2-yl)methane must never be disposed of via the sanitary sewer or standard landfill. The only scientifically sound and legally compliant method is high-temperature incineration.

• Mechanism of Destruction: Incineration at temperatures exceeding 1,000°C ensures the complete thermal oxidation of the furan rings. This extreme heat breaks the carbon-carbon and carbon-oxygen bonds, converting the C19H22O3 molecule entirely into carbon dioxide and water vapor, thereby neutralizing its aquatic toxicity profile.

• Logistics: Partner with an EPA-licensed hazardous waste contractor. Ensure the waste manifest clearly identifies the presence of furan derivatives so the contractor routes the waste to a facility equipped with appropriate emission scrubbers to capture any trace volatile organics.

Spill Response Logistics

In the event of an accidental release, immediate and structured action is required to prevent inhalation exposure and environmental contamination.

Step-by-Step Methodology:

• Evacuate & Isolate: Clear personnel from the immediate area and eliminate all ignition sources (hot plates, static-prone equipment).

• Containment: Cover the spill with a non-combustible, inert absorbent material such as diatomaceous earth or vermiculite. Causality note: Never use combustible materials like paper towels, as the high surface area combined with a potentially peroxidizable furan creates a spontaneous combustion hazard.

• Collection: Use non-sparking tools (e.g., brass or plastic dustpans) to sweep the absorbed mixture into a dedicated hazardous waste container.

• Decontamination: Wash the affected surface with a mild detergent and water, collecting all rinsate as hazardous waste.

Disposal Decision Workflow

Tris(5-ethylfuran-2-yl)methane disposal decision tree highlighting peroxide testing and incineration.

References

• Hazardous Waste Management System Source: Environmental Protection Agency (EPA) URL: [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]